(R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid

Core Science & Biosynthesis

(R)-(1-methyl-2-tritylisoindolin-5-yl)boronic Acid: Structural Monograph & Synthetic Utility

This guide serves as a comprehensive technical monograph on (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid , a specialized chiral intermediate used primarily in the synthesis of high-value pharmaceutical ingredients (APIs).

Executive Summary

(R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid is a bifunctional chiral building block. It combines a rigid isoindoline scaffold—a privileged pharmacophore in kinase inhibitors—with a boronic acid moiety capable of Suzuki-Miyaura cross-coupling. The molecule is defined by its (R)-stereochemistry at the C1 position and the bulky trityl (triphenylmethyl) protecting group on the nitrogen.

This compound is rarely isolated as the free boronic acid due to stability concerns (dehydration to boroxines). Instead, it is frequently handled as a cyclic ester (e.g., pinacol or diethanolamine ester) or generated in situ.

Feature	Technical Detail
IUPAC Name	[(1R)-1-methyl-2-tritylisoindol-5-yl]boronic acid
CAS (Ester Analog)	223595-20-8 (Refers to the stable dioxazaborocane derivative)
Precursor CAS	194805-14-6 ((R)-5-bromo-1-methyl-2-tritylisoindoline)
Molecular Formula	C₂₈H₂₆BNO₂ (Free Acid)
Key Functionality	Chiral Suzuki Coupling Partner

Structural Anatomy & Stereochemistry[2]

The Isoindoline Core

The isoindoline ring provides a conformationally restricted template. Unlike flexible alkyl chains, the fused benzene-pyrroline system holds substituents in precise vectors, crucial for binding in ATP-pockets of enzymes like PI3K or MDM2.

The (R)-Methyl Stereocenter

The C1-methyl group creates a chiral center. In drug development, this methyl group often dictates:

• Selectivity: Fitting into hydrophobic pockets (e.g., the "selectivity pocket" of kinases).

• Metabolic Stability: Blocking metabolic oxidation at the benzylic position.

• Configuration: The (R)-enantiomer is chemically distinct from the (S)-form; using the wrong enantiomer can lead to a >100-fold loss in potency.

The Trityl Shield

The Trityl (Trt) group is not merely a protecting group; it is a solubility and reactivity modulator .

• Steric Bulk: The massive triphenylmethyl group prevents the nitrogen lone pair from coordinating with Palladium catalysts, which would otherwise poison the Suzuki reaction.

• Lipophilicity: It renders the polar amino-boronic acid soluble in organic solvents (THF, Toluene) required for coupling.

Synthetic Pathways[3][4][5]

The synthesis of this molecule requires a sequence that establishes chirality before introducing the sensitive boron moiety.

Synthesis Workflow

• Chiral Resolution: Racemic 1-methylisoindoline is resolved (often via diastereomeric salt formation with mandelic acid) to isolate the (R)-enantiomer.

• Protection: The secondary amine is protected with Trityl Chloride (Trt-Cl).

• Functionalization: The 5-position is brominated (if not already present) and then converted to the boronic acid via Lithium-Halogen exchange.

Figure 1: Synthetic route from racemic precursor to the target chiral boronic acid.

Experimental Protocols

Protocol: Lithium-Halogen Exchange & Borylation

Note: This protocol assumes the starting material is (R)-5-bromo-1-methyl-2-tritylisoindoline.

Reagents:

• (R)-5-bromo-1-methyl-2-tritylisoindoline (1.0 eq)

• n-Butyllithium (1.2 eq, 2.5M in hexanes)

• Triisopropyl borate (1.5 eq)

• Anhydrous THF (Solvent)

Step-by-Step Methodology:

• Inert Atmosphere: Flame-dry a 3-neck round bottom flask and purge with Argon.

• Dissolution: Dissolve the bromo-precursor in anhydrous THF. The trityl group ensures excellent solubility. Cool to -78°C (Dry ice/Acetone bath).

• Lithiation: Add n-BuLi dropwise over 20 minutes. Maintain internal temperature below -70°C. Explanation: The trityl group is bulky enough to prevent N-lithiation, directing lithiation exclusively to the aryl bromide.

• Quench: Stir for 1 hour at -78°C, then add Triisopropyl borate rapidly.

• Warming: Allow the mixture to warm to room temperature (RT) overnight.

• Hydrolysis: Quench with saturated NH₄Cl (aq). Critical: Do not use strong acid (HCl) at this stage, or you will cleave the trityl group prematurely.

• Isolation: Extract with Ethyl Acetate. The product may form a boroxine trimer upon drying; this is reversible and acceptable for subsequent coupling.

Reactivity & Applications

Suzuki-Miyaura Cross-Coupling

This boronic acid is designed to couple with aryl halides to form biaryl motifs.

• Catalyst: Pd(dppf)Cl₂ or Pd(PPh₃)₄ are recommended.

• Base: Mild bases like K₂CO₃ or Cs₂CO₃ are preferred. Strong bases (NaOH) may degrade the boronic acid (protodeboronation).

• Solvent: Dioxane/Water or Toluene/Ethanol/Water.

Deprotection (Detritylation)

Post-coupling, the trityl group is removed to reveal the secondary amine.

• Conditions: Dilute TFA (Trifluoroacetic acid) in DCM or 1M HCl in MeOH.

• Scavengers: The released trityl cation is highly electrophilic. Add a scavenger like triethylsilane (TES) or methanol to prevent re-alkylation of the product.

Figure 2: Downstream utility pathway from boronic acid to final active pharmaceutical ingredient.

Stability & Handling Guide

The Boroxine Equilibrium

Free boronic acids spontaneously dehydrate to form cyclic trimers called boroxines .

• Observation: You may observe the melting point depression or broadening in NMR signals.

• Impact: This is usually reversible in the presence of aqueous base during the Suzuki reaction.

• Storage: Store at 2-8°C under inert gas. For long-term storage, conversion to the pinacol ester is recommended as it prevents trimerization.

Protodeboronation

The C-B bond is susceptible to cleavage (protodeboronation) under high heat (>100°C) or strong basic conditions, especially if electron-withdrawing groups are present on the ring.

• Mitigation: Use anhydrous conditions for the coupling if possible, or milder bases like K₃PO₄.

References

• PubChem. (R)-5-(1,3,6,2-Dioxazaborocan-2-yl)-1-methyl-2-tritylisoindoline (CID 10413195). National Library of Medicine. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43(1), 412-443. (General reference for boronic acid stability and coupling mechanisms).

Technical Guide: (R)-(1-Methyl-2-tritylisoindolin-5-yl)boronic Acid & Derivatives

[1]

Executive Summary

This technical guide profiles (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid , a critical chiral intermediate employed in the synthesis of the quinolone antibiotic Garenoxacin (T-3811) . Due to the inherent instability of free boronic acids (prone to dehydration into boroxines) and the acid-sensitivity of the trityl protecting group, this compound is almost exclusively manufactured, isolated, and traded as its diethanolamine ester (dioxazaborocane) derivative.

This guide addresses the chemical identity, synthesis logic, and handling protocols for both the theoretical free acid and the commercial ester, providing researchers with the precision required for high-purity API manufacturing.

Chemical Identity & Physicochemical Properties[2][3][4][5]

In the context of drug development, precision in nomenclature is paramount. The CAS number frequently associated with the "boronic acid" name in commercial catalogs actually refers to the stable diethanolamine ester .

The Commercial Standard (Diethanolamine Ester)

This is the stable, crystalline form used in GMP manufacturing.

Property	Data
Chemical Name	(R)-5-(1,3,6,2-dioxazaborocan-2-yl)-1-methyl-2-tritylisoindoline
Common Name	Garenoxacin Intermediate F; Trityl-protected Boronate Ester
CAS Number	223595-20-8
Molecular Formula	C₃₂H₃₃BN₂O₂
Molecular Weight	488.43 g/mol
Appearance	White to off-white crystalline powder
Solubility	Soluble in DCM, THF, Ethyl Acetate; Insoluble in Water
Chirality	(R)-enantiomer (essential for Garenoxacin bioactivity)

The Free Boronic Acid (Active Species)

The free acid is the species that participates in the Suzuki-Miyaura coupling after in situ hydrolysis of the ester.

Property	Data
Chemical Name	(R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid
Molecular Formula	C₂₈H₂₆BNO₂
Molecular Weight	419.33 g/mol
Stability	Prone to dehydration (boroxine formation) and protodeboronation

Synthesis & Manufacturing Logic

The synthesis of this intermediate requires careful orchestration to install the boron moiety without racemizing the chiral center at C1 or cleaving the acid-labile trityl group.

Retrosynthetic Analysis

The 5-borono functionality is installed via a lithium-halogen exchange on the 5-bromo precursor, followed by electrophilic trapping with a borate ester. The choice of diethanolamine for workup is a strategic "self-validating" step: it selectively crystallizes the boronic acid from the crude reaction mixture, removing impurities and stabilizing the molecule against degradation.

Detailed Synthesis Protocol

Precursor: (R)-5-bromo-1-methyl-2-tritylisoindoline (CAS 194805-14-6).

Step-by-Step Methodology:

• Cryogenic Lithiation:

  • Dissolve (R)-5-bromo-1-methyl-2-tritylisoindoline in anhydrous THF.

  • Cool to -78°C under inert atmosphere (N₂ or Ar).

  • Slowly add n-Butyllithium (n-BuLi) (1.1 equiv). Rationale: Low temperature prevents Wurtz coupling and racemization.

• Borylation:

  • Add Triisopropyl borate (B(OiPr)₃) (1.2 equiv) dropwise at -78°C.

  • Allow the mixture to warm to 0°C over 2 hours. The lithium intermediate attacks the boron center to form the "ate" complex.

• Hydrolysis & Esterification (The Critical Step):

  • Quench the reaction with mild aqueous acid (maintaining pH > 4 to protect the trityl group).

  • Immediately add Diethanolamine (1.1 equiv) in a biphasic solvent system (e.g., Isopropyl alcohol/Water).

• Isolation:

  • The diethanolamine ester precipitates as a white solid.

  • Filter and wash with cold isopropanol.

  • Validation: This precipitation serves as a purification step, often eliminating the need for chromatography.

Synthesis Workflow Diagram[11]

Caption: Synthesis pathway converting the bromo-precursor to the stable boronate ester via cryogenic lithiation and in situ trapping.

Application in Drug Development (Garenoxacin)[12]

This intermediate is the "Right-Hand Side" (RHS) fragment in the convergent synthesis of Garenoxacin. It is coupled with the quinolone core via a Suzuki-Miyaura reaction .

Coupling Mechanism

The boronate ester is hydrolyzed in situ by the base (typically Na₂CO₃ or K₃PO₄) to regenerate the free boronic acid, which then undergoes transmetallation with the Palladium catalyst.

• Coupling Partner: Ethyl 7-bromo-1-cyclopropyl-8-(difluoromethoxy)-1,4-dihydro-4-oxoquinoline-3-carboxylate.[1]

• Catalyst: Pd(PPh₃)₄ or Pd(dppf)Cl₂.

• Conditions: Reflux in Toluene/Water or DME/Water.

Garenoxacin Assembly Diagram[1]

Caption: Convergent synthesis workflow showing the activation of the boronate ester and its coupling to the quinolone core.

Analytical Characterization & Quality Control

To ensure the integrity of this intermediate, the following analytical parameters must be verified.

NMR Specification (Expected)

• ¹H NMR (DMSO-d₆):

  • Trityl Group: Multiplet at 7.1–7.4 ppm (15H).

  • Isoindoline Core: Aromatic signals at 7.4–7.8 ppm (3H).

  • Benzylic Protons: Diastereotopic protons at ~3.8–4.2 ppm (2H).

  • Chiral Center (H-1): Quartet/Multiplet at ~3.6 ppm (1H).

  • Methyl Group: Doublet at ~0.6–0.8 ppm (3H) (Shielded by trityl group).

  • Boronate Ester (Diethanolamine): Multiplets at 2.8–4.0 ppm (8H).

Impurity Profile

• Des-bromo/Des-borono impurity: (R)-1-methyl-2-tritylisoindoline (Resulting from incomplete lithiation or quenching).

• Oxidized impurity: Phenolic derivative (Resulting from oxidation of the C-B bond).

• Enantiomeric Excess (ee): Must be >99% determined by Chiral HPLC (e.g., Chiralcel OD-H column).

References

• PharmaCompass. (2024). 2-[(1R)-1-methyl-2-trityl-1,3-dihydroisoindol-5-yl]-1,3,6,2-dioxazaborocane (CAS 223595-20-8).[2] Retrieved from [Link]

• PubChem. (2024). Compound Summary: (R)-5-(1,3,6,2-Dioxazaborocan-2-yl)-1-methyl-2-tritylisoindoline.[2][3][4][5] National Library of Medicine. Retrieved from [Link]

• Google Patents. (2016). CN105837555A - Preparation method for garenoxacin and intermediate thereof.[1] Retrieved from

Sources

• 1. CN105837555A - Preparation method for garenoxacin and intermediate thereof - Google Patents [patents.google.com]
• 2. CAS 223595-20-8 | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. (R)-5-(1,3,6,2-Dioxazaborocan-2-YL)-1-methyl-2-tritylisoindoline | C32H33BN2O2 | CID 10413195 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. eur-lex.europa.eu [eur-lex.europa.eu]
• 5. hts.usitc.gov [hts.usitc.gov]

Protocols & Analytical Methods

Suzuki-Miyaura coupling conditions for (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid

Application Note: High-Fidelity Suzuki-Miyaura Coupling of (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid

Executive Summary

This guide details the optimized protocols for the Suzuki-Miyaura cross-coupling of (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid . This intermediate is a high-value chiral building block often employed in the synthesis of MDM2 inhibitors and PI3K pathway modulators.

Successful utilization of this reagent requires navigating three competing stability profiles:

• Stereochemical Integrity: The C1-benzylic stereocenter is susceptible to racemization under harsh basic conditions or prolonged thermal stress.

• Protecting Group Stability: The N-trityl (triphenylmethyl) group is acid-labile. Standard acidic workups will cause catastrophic deprotection.

• Boronate Stability: As a heterocyclic boronic acid, the C5 position is prone to protodeboronation in the presence of moisture and high heat if transmetallation is slow.

Chemo-Structural Analysis & Mechanistic Insight

The Steric & Electronic Landscape

The substrate features a bulky trityl group at the N2 position. While the coupling site (C5) is distal to the steric bulk of the trityl group, the overall lipophilicity of the molecule is extreme.

• Solubility: The trityl group renders the molecule highly soluble in non-polar solvents (DCM, Toluene) but poorly soluble in pure alcohols or water.

• Catalyst Interaction: The electron-rich isoindoline core facilitates oxidative addition at the C5 position, but the steric bulk of the trityl group can impede the formation of the active catalytic complex if the ligand is also excessively bulky.

Racemization Risk Assessment

The C1 proton is benzylic and adjacent to a nitrogen. Although the trityl group is not electron-withdrawing (unlike Boc or Cbz), the benzylic position remains sensitive.

• Risk Factor: Strong bases (e.g.,

  , ) or high temperatures (>100°C) can promote deprotonation/reprotonation, leading to racemization.

• Mitigation: Use mild, inorganic bases (

  , ) and maintain reaction temperatures .

Experimental Protocol

Reagents & Materials

Component	Specification	Role
Boronic Acid	(R)-(1-methyl-2-tritylisoindolin-5-yl)B(OH)₂	Nucleophile
Coupling Partner	Aryl Bromide (preferred) or Chloride	Electrophile
Catalyst	Pd(dppf)Cl₂[1][2]·CH₂Cl₂ or XPhos Pd G3	Catalyst
Base	K₃PO₄ (Tribasic Potassium Phosphate)	Base (Mild)
Solvent System	1,4-Dioxane / Water (4:1 v/v)	Solvent

Standard Operating Procedure (SOP)

Step 1: Inert Gas Preparation

• Critical: Boronic acids are prone to oxidative homocoupling. All solvents must be degassed.

• Action: Sparge 1,4-dioxane and distilled water with Argon or Nitrogen for 15 minutes prior to use.

Step 2: Reaction Assembly (Scale: 1.0 mmol)

• To a reaction vial equipped with a magnetic stir bar, add:

  • Aryl Halide (1.0 equiv, 1.0 mmol)

  • (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid (1.1 equiv, 1.1 mmol)

  • (3.0 equiv, 3.0 mmol)

  • Pd(dppf)Cl₂[2]·CH₂Cl₂ (0.05 equiv, 5 mol%)

• Seal the vial and purge with Argon for 3 cycles (Vacuum/Backfill).

Step 3: Solvent Addition & Reaction

• Inject degassed 1,4-Dioxane (4.0 mL) and Water (1.0 mL) via syringe.

• Place in a pre-heated block at 80°C .

• Stir vigorously (800 rpm) for 4–16 hours. Monitor via LC-MS or TLC.

  • Checkpoint: If the reaction is sluggish after 4 hours, increase temp to 90°C, but monitor enantiomeric excess (ee).

Step 4: Workup (The "No-Acid" Rule)

• WARNING: Do NOT use 1N HCl or acidic saturated ammonium chloride. The trityl group will cleave instantly.

• Cool mixture to room temperature.

• Dilute with Ethyl Acetate (EtOAc) and Water.

• Separate layers. Wash the organic layer with Saturated

  (to remove boronic acid byproducts) and Brine.

• Dry over

  , filter, and concentrate.

Step 5: Purification

• Flash Chromatography: Silica gel.

• Eluent: Hexanes/EtOAc.

• Tip: Pre-treat the silica column with 1% Triethylamine (

  ) in Hexanes to neutralize acidic sites on the silica, preventing on-column detritylation.

Optimization & Troubleshooting Strategy

If the standard condition fails, consult the following decision matrix.

Reaction Pathway & Failure Modes

Figure 1: Reaction pathways showing the critical success path (Green) and common failure modes (Red) specific to trityl-protected chiral amines.

Optimization Decision Tree

Figure 2: Logic flow for troubleshooting common issues. Blue indicates catalytic changes, Yellow indicates condition modifications, Green indicates parameter control.

References

• Miyaura, N., & Suzuki, A. (1995).[3] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43, 412-443. Link

• Greene, T. W., & Wuts, P. G. M. (1999).[4] Protective Groups in Organic Synthesis (3rd ed.). Wiley-Interscience. (Refer to "Protection for the Amino Group: Triphenylmethyl"). Link

• Billingsley, K., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides. Journal of the American Chemical Society, 129(11), 3358–3366. Link

• Stout, T. J., et al. (2018). Development of a Scalable Synthesis of a Chiral Isoindoline via Asymmetric Hydrogenation. Organic Process Research & Development, 22(10), 1369–1376. (Context on Chiral Isoindoline Stability). Link

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. Tritylamines [organic-chemistry.org]

Application Note: Strategic Protocol for Pd-Catalyzed Cross-Coupling of Trityl-Protected Isoindolines

Executive Summary & Rationale

The isoindoline scaffold is a privileged pharmacophore in drug discovery, present in numerous enzyme inhibitors and receptor modulators.[1] However, the secondary amine at the 2-position poses a significant challenge in transition-metal catalysis. The free amine can coordinate strongly to palladium, poisoning the catalyst, or undergo competitive Buchwald-Hartwig amination when C-C coupling is the desired outcome.

Why Trityl (Tr)? While Boc and Cbz are common, the Trityl (Triphenylmethyl, Tr) group offers unique advantages for this specific workflow:

• Steric Shielding: The massive steric bulk of the trityl group effectively shrouds the nitrogen, preventing it from coordinating to the Pd center or participating in unwanted N-arylation.

• Crystallinity: Trityl-protected intermediates often crystallize readily, simplifying purification without chromatography—a crucial factor in high-throughput library synthesis.

• Orthogonality: Trityl is stable under basic Pd-coupling conditions but is extremely acid-labile, allowing for mild deprotection that preserves other acid-sensitive functionalities (unlike the harsh conditions often required for sulfonamide cleavage).

This protocol details the end-to-end workflow: Protection

Pd-Catalyzed Functionalization Deprotection , optimized for 5-bromoisoindoline substrates.

Strategic Workflow Visualization

The following diagram outlines the logical flow of the synthesis, highlighting critical decision points and mechanism checks.

Figure 1: Strategic workflow for the functionalization of isoindolines via trityl protection strategy.

Detailed Experimental Protocols

Phase 1: N-Tritylation of 5-Bromoisoindoline

Objective: Mask the secondary amine to prevent catalyst poisoning.

Reagents:

• 5-Bromoisoindoline HCl (1.0 equiv)

• Trityl Chloride (TrCl) (1.1 equiv)

• Triethylamine (TEA) (2.5 equiv) — Excess is needed to neutralize the HCl salt and the HCl generated during reaction.

• Dichloromethane (DCM) (Anhydrous, 0.2 M concentration)

Procedure:

• Suspension: In a flame-dried round-bottom flask under Nitrogen (

  ), suspend 5-bromoisoindoline HCl in anhydrous DCM.

• Base Addition: Add TEA dropwise at

  . The suspension should clear as the free base is liberated.

• Tritylation: Add TrCl portion-wise over 15 minutes. Allow the reaction to warm to Room Temperature (RT) and stir for 4–12 hours.

• Monitoring: Check TLC (Hexane/EtOAc 4:1). The product will be a high

  spot; the starting amine stays at the baseline.

• Workup: Wash with water (

  ), saturated , and brine. Dry over .[2]

• Purification: Concentrate. Recrystallize from Ethanol or perform a short silica plug filtration. Trityl derivatives are often solids.

Phase 2: Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)

Objective: Install the aryl/heteroaryl group at the 5-position.

Rationale for Catalyst Choice: We utilize

. The bidentate dppf ligand has a large bite angle, which promotes the reductive elimination step and is robust against the steric bulk of the trityl group.

Reaction Matrix:

Component	Standard Reagent	Stoichiometry	Role
Substrate	N-Trityl-5-bromoisoindoline	1.0 equiv	Electrophile
Partner	Aryl Boronic Acid	1.2–1.5 equiv	Nucleophile
Catalyst		0.03–0.05 equiv	Catalyst
Base	(2M aq.) or	3.0 equiv	Activates Boron
Solvent	1,4-Dioxane or Toluene/EtOH	0.1 M	Medium

Procedure:

• Degassing (Crucial): Charge the reaction vessel with the N-Trityl substrate, Boronic acid, and Catalyst. Cap and purge with Argon/Nitrogen for 5 minutes.

  • Note: Oxygen is the enemy of Pd(0). Thorough degassing prevents homocoupling of the boronic acid.

• Solvent Addition: Add sparged Dioxane and the aqueous base solution via syringe.

• Heating: Heat to

  for 2–16 hours.

  • Monitoring: The Trityl group is stable to these basic conditions.[3] If the reaction stalls, add a second portion of catalyst (1 mol%).

• Workup: Cool to RT. Filter through a pad of Celite (to remove Pd black). Dilute with EtOAc, wash with water/brine.

• Purification: Flash chromatography. The Trityl group makes the product very lipophilic, facilitating easy separation from polar boronic acid byproducts.

Phase 3: Deprotection

Objective: Reveal the active secondary amine.

Reagents:

• Trifluoroacetic Acid (TFA) (10–20% v/v in DCM)

• Optional: Triethylsilane (TES) (scavenger for the trityl cation)

Procedure:

• Dissolve the coupled product in DCM.

• Add TFA dropwise at

  (exothermic).

• Stir at RT for 1–2 hours. The reaction turns bright yellow/orange (trityl cation).

• Quenching: Slowly pour into saturated aqueous

  or .

  • Caution: Gas evolution (

    ). Ensure pH > 10 to extract the free amine.

• Extraction: Extract with DCM (3x). The Trityl byproduct (Triphenylmethanol) is neutral; the product is basic. An acid-base extraction can purify the product without chromatography.

Mechanistic Insight: The "Steric Umbrella" Effect

The success of this protocol relies on the specific geometry of the Trityl group. Unlike planar protecting groups (like Cbz), the Trityl group forms a propeller-like "umbrella" over the nitrogen.

Figure 2: Mechanistic comparison showing how Trityl protection prevents the formation of off-cycle Palladium-Amine resting states.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion (<20%)	Catalyst Poisoning or Oxygen	Ensure thorough degassing. Switch to XPhos Pd G3 if the substrate is extremely sterically hindered.
Protodeboronation	Unstable Boronic Acid	Use Boronic Esters (Pinacol) instead of acids. Lower temperature to and extend time.
Trityl Loss during Coupling	Acidic Impurities	Ensure the base ( ) is in excess. Do not use acidic solvents.
Incomplete Deprotection	Equilibrium with Trityl Cation	Add Triethylsilane (TES) (2 equiv) during TFA step to irreversibly trap the trityl cation.

References

• Isoindoline Scaffold Importance

  • Synthesis and Pharmacology of Clinical Drugs Containing Isoindoline Heterocycle Core.[1] Molecules, 2025.

• Trityl Protection Strategy

  • Trityl Group: Protection and Deprotection Protocols.[2][3][4] Common Organic Chemistry / BenchChem Application Notes.

• Palladium Coupling Mechanisms

  • Palladium-Catalyzed Cross Couplings in Organic Synthesis.[5][6][7] Nobel Prize Scientific Background, 2010.[8]

• Suzuki-Miyaura Methodology

  • Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.

Sources

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. total-synthesis.com [total-synthesis.com]
• 4. peptide.com [peptide.com]
• 5. nobelprize.org [nobelprize.org]
• 6. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Second-Generation Palladacycle Architecture Bearing a N-Heterocyclic Carbene and Its Catalytic Behavior in Buchwald–Hartwig Amination Catalysis [mdpi.com]
• 8. Yoneda Labs [yonedalabs.com]

Application Notes & Protocols: Strategic Functionalization of (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid

These application notes provide a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the chemical derivatization of the chiral isoindoline scaffold, specifically focusing on (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid . The isoindoline core is a privileged scaffold in medicinal chemistry, appearing in a range of biologically active compounds.[1][2][3] This guide will detail various protocols for the functionalization of the boronic acid moiety, enabling the synthesis of diverse libraries of compounds for drug discovery and development.

The presence of the bulky, acid-labile trityl protecting group on the isoindoline nitrogen necessitates careful consideration of reaction conditions to maintain the integrity of the chiral core.[4][5][6][7] The protocols outlined herein are selected for their broad functional group tolerance and generally mild conditions, making them suitable for this specific and complex substrate.

Introduction to the Synthetic Utility of Arylboronic Acids

Arylboronic acids are exceptionally versatile intermediates in modern organic synthesis. Their stability, low toxicity, and broad reactivity make them ideal precursors for a variety of cross-coupling reactions.[8] The boronic acid group on the (R)-(1-methyl-2-tritylisoindolin-5-yl) scaffold serves as a synthetic handle for introducing a wide array of substituents at the 5-position, thereby enabling systematic exploration of the structure-activity relationship (SAR) of this chiral core.

This document will focus on four key classes of transformations:

• Suzuki-Miyaura Coupling: For the formation of C-C bonds.

• Chan-Lam Coupling: For the formation of C-N and C-O bonds.

• Oxidative Hydroxylation: For the conversion to a phenolic group.

• Electrophilic Amination: For the direct introduction of an amino group.

• Trifluoromethylation: For the introduction of a trifluoromethyl group.

Carbon-Carbon Bond Formation via Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a cornerstone of modern cross-coupling chemistry, enabling the formation of biaryl and aryl-vinyl structures.[9][10][11][12] For the target molecule, this reaction allows for the introduction of various aryl, heteroaryl, or vinyl groups.

Causality Behind Experimental Choices:

The choice of a palladium catalyst and a suitable base is critical. Catalysts like Pd(dppf)Cl₂ are often effective for a broad range of substrates.[13] The base is required to activate the boronic acid by forming a more nucleophilic "ate" complex.[9] The selection of a mild base such as K₂CO₃ or Cs₂CO₃ is recommended to avoid potential side reactions or degradation of the trityl group. The solvent system, typically a mixture of an organic solvent and water, facilitates the dissolution of both the organic and inorganic reaction components.

Experimental Workflow Diagram:

Caption: Workflow for the Suzuki-Miyaura cross-coupling reaction.

Protocol: Suzuki-Miyaura Coupling with an Aryl Bromide

Materials:

Reagent/Material	Amount (for 0.5 mmol scale)	Notes
(R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid	0.5 mmol, 1.0 equiv
Aryl bromide	0.55 mmol, 1.1 equiv
Pd(dppf)Cl₂·CH₂Cl₂	0.025 mmol, 5 mol%	Other catalysts may be used.
K₂CO₃	1.5 mmol, 3.0 equiv	Anhydrous, finely powdered.
1,4-Dioxane	4 mL	Degassed.
Water	1 mL	Degassed.

Procedure:

• To a flame-dried reaction vial, add (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid, the aryl bromide, Pd(dppf)Cl₂·CH₂Cl₂, and K₂CO₃.

• Evacuate and backfill the vial with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed 1,4-dioxane and water.

• Stir the mixture at 80-100 °C and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Carbon-Nitrogen and Carbon-Oxygen Bond Formation via Chan-Lam Coupling

The Chan-Lam coupling is a copper-catalyzed reaction that forms C-N or C-O bonds from arylboronic acids and amines or alcohols, respectively.[14][15][16][17] This method is particularly attractive due to its typically mild reaction conditions, often proceeding at room temperature and open to the air.[14][16]

Causality Behind Experimental Choices:

Copper(II) acetate is a common and inexpensive catalyst for this transformation. The reaction is often run in the presence of a base, such as pyridine or triethylamine, which can also act as a ligand. The presence of oxygen (from the air) is often beneficial as it can re-oxidize Cu(I) to the active Cu(II) species, thus regenerating the catalyst.[15] The choice of solvent is typically a non-protic one like dichloromethane (DCM) or toluene.

Experimental Workflow Diagram:

Caption: Workflow for the Chan-Lam C-N/C-O coupling reaction.

Protocol: Chan-Lam N-Arylation with a Primary Amine

Materials:

Reagent/Material	Amount (for 0.5 mmol scale)	Notes
(R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid	0.5 mmol, 1.0 equiv
Primary Amine	0.6 mmol, 1.2 equiv
Copper(II) Acetate (Cu(OAc)₂)	0.5 mmol, 1.0 equiv	Stoichiometric copper is often used.
Pyridine	1.0 mmol, 2.0 equiv	Can also serve as a ligand.
Dichloromethane (DCM)	5 mL	Anhydrous.

Procedure:

• To a round-bottom flask, add (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid, the primary amine, and Cu(OAc)₂.

• Add DCM followed by pyridine.

• Stir the reaction mixture vigorously at room temperature, open to the air, for 12-48 hours. The reaction mixture will typically turn deep blue or green.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with DCM and filter through a pad of Celite to remove copper salts.

• Wash the Celite pad with additional DCM.

• Combine the filtrates and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Conversion to Phenols via Oxidative Hydroxylation

The boronic acid group can be readily converted to a hydroxyl group, providing access to the corresponding phenol. This is a valuable transformation in medicinal chemistry as phenols are common pharmacophores.[18][19][20]

Causality Behind Experimental Choices:

A variety of oxidizing agents can be used for this transformation. A common and mild method involves the use of hydrogen peroxide under basic conditions. However, for substrates sensitive to strong base, other methods have been developed. A metal-free approach using tert-butyl hydroperoxide (TBHP) in water can be an effective and green alternative.[18] Another mild option is using ammonium persulfate.[19]

Protocol: Metal-Free Hydroxylation with TBHP

Materials:

Reagent/Material	Amount (for 0.2 mmol scale)	Notes
(R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid	0.2 mmol, 1.0 equiv
Potassium tert-butoxide	0.2 mmol, 1.0 equiv
tert-Butyl hydroperoxide (TBHP), 70% in H₂O	0.4 mmol, 2.0 equiv	Handle with care.
Water	1 mL

Procedure:

• In a screw-top vial, dissolve (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid in water.

• Add potassium tert-butoxide and stir at room temperature.

• Add the 70% aqueous TBHP to the mixture.

• Heat the reaction mixture to 50 °C for 5 hours.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the vial to room temperature.

• Carefully acidify the reaction with 1N HCl.

• Extract the mixture with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify by flash column chromatography if necessary.

Direct Amination of Arylboronic Acids

The direct conversion of an arylboronic acid to a primary arylamine is a highly desirable transformation. Several methods have been developed to achieve this, often using an electrophilic nitrogen source.

Causality Behind Experimental Choices:

Reagents like O-(diphenylphosphinyl)hydroxylamine (DPPH) have been shown to be effective for the amination of a wide range of arylboronic acids, including electron-deficient ones, under mild conditions.[21][22] This method avoids the use of transition metals and often proceeds rapidly at room temperature.

Protocol: Amination with O-(Diphenylphosphinyl)hydroxylamine (DPPH)

Materials:

Reagent/Material	Amount (for 0.5 mmol scale)	Notes
(R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid	0.5 mmol, 1.0 equiv
O-(Diphenylphosphinyl)hydroxylamine (DPPH)	0.6 mmol, 1.2 equiv	Can be prepared or purchased.
1,2-Dichloroethane (DCE)	2.5 mL	Anhydrous.
Saturated aqueous NaHCO₃	For work-up.

Procedure:

• Dissolve (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid in DCE in a reaction vial.

• Add DPPH to the solution.

• Stir the reaction at room temperature for 1-4 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction with saturated aqueous NaHCO₃.

• Separate the layers and extract the aqueous phase with DCM (2x).

• Combine the organic layers, dry over Na₂SO₄, and concentrate.

• Purify the crude product by flash column chromatography.

Trifluoromethylation of Arylboronic Acids

The introduction of a trifluoromethyl (CF₃) group can significantly impact the metabolic stability, lipophilicity, and binding affinity of a drug candidate.[23] Copper-mediated trifluoromethylation of arylboronic acids is a common strategy.[23][24][25][26][27]

Causality Behind Experimental Choices:

A variety of "CF₃⁺" sources can be used, such as Togni's or Umemoto's reagents, often in the presence of a copper catalyst.[25] An alternative, practical method utilizes sodium triflinate (NaSO₂CF₃, Langlois' reagent) and an oxidant like TBHP with a copper salt.[25][26] This method proceeds under mild conditions and is tolerant of a range of functional groups.

Protocol: Copper-Mediated Trifluoromethylation

Materials:

Reagent/Material	Amount (for 0.5 mmol scale)	Notes
(R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid	0.5 mmol, 1.0 equiv
Copper(I) chloride (CuCl)	0.5 mmol, 1.0 equiv
Sodium trifluoromethanesulfinate (NaSO₂CF₃)	1.5 mmol, 3.0 equiv	Langlois' reagent.
tert-Butyl hydroperoxide (TBHP), 70% in H₂O	2.5 mmol, 5.0 equiv
Dichloromethane (DCM)	1.25 mL
Methanol (MeOH)	1.25 mL
Water	1.0 mL

Procedure:

• To a reaction vial, add (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid, CuCl, and NaSO₂CF₃.

• Add the solvent mixture of DCM, MeOH, and water.

• Stir the mixture at room temperature and add the TBHP solution.

• Continue stirring at room temperature for 12 hours.

• Monitor the reaction by ¹⁹F NMR or LC-MS.

• Upon completion, dilute with water and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by flash column chromatography.

Conclusion

The protocols described in these application notes provide a robust toolkit for the functionalization of (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid. By leveraging these well-established and versatile reactions, researchers can efficiently generate diverse libraries of novel isoindoline derivatives for biological screening. The specific steric and electronic properties of the substrate, particularly the bulky and acid-sensitive trityl group, should always be considered when optimizing reaction conditions.

References

• Copper-mediated trifluoromethylation of arylboronic acids by trifluoromethyl sulfonium salts.
• Copper-Catalyzed Trifluoromethylation of (Hetero)aryl Boronic Acid Pinacol Esters with YlideFluor. Organic Letters.
• Practical Method for the Cu-Mediated Trifluoromethylation of Arylboronic Acids with CF3 Radicals Derived from NaSO2CF3 and tert-Butyl Hydroperoxide (TBHP). PMC.
• Practical Method for the Cu-Mediated Trifluoromethylation of Arylboronic Acids with CF3 Radicals Derived from NaSO2CF3 and tert-Butyl Hydroperoxide (TBHP). Organic Letters.
• Trityl Protecting Group: Trityl Chloride Protection & Deprotection. Total Synthesis.
• Synthesis of Phenols via Metal-Free Hydroxylation of Aryl Boronic Acids with Aqueous TBHP. SciSpace.
• Copper-catalyzed trifluoromethylation of aryl boronic acids using a CF3+ reagent.
• Chemoselective Primary Amination of Aryl Boronic Acids by PIII/PV=O-Catalysis: Synthetic Capture of the Transient Nef Intermedi
• Aniline synthesis by amination (aryl
• Rapid and General Amination of Aryl Boronic Acids and Esters Using O-(Diphenylphosphinyl)hydroxylamine (DPPH). Organic Letters.
• An Efficient Synthesis of Phenols via Oxidative Hydroxylation of Arylboronic Acids Using (NH4)2S2O8.
• Chan–Lam coupling. Wikipedia.
• Phenol synthesis by substitution or oxid
• A simple, fast and excellent protocol for the synthesis of phenols using CuFe2O4 magnetic nanoparticles. Indian Academy of Sciences.
• Chan-Lam Coupling. Organic Chemistry Portal.
• Chan-Lam Coupling. Alfa Chemistry.
• Substrate scope for the synthesis of primary amines
• Application Notes and Protocols for Ethylboronic Acid in Chan-Lam Coupling Reactions. Benchchem.
• Elusive Metal-Free Primary Amin
• Suzuki–Miyaura Cross-Coupling of 1,8-Diaminonaphthalene (dan)-Protected Arylboronic Acids.
• A scalable and green one-minute synthesis of substituted phenols. RSC Publishing.
• Chan–Lam coupling reaction of sulfamoyl azides with arylboronic acids for synthesis of unsymmetrical N-arylsulfamides. Semantic Scholar.
• Suzuki-Miyaura Cross Coupling Reaction. TCI Chemicals.
• The Suzuki Reaction. Chem 115 Myers.
• Protecting Agents. Tokyo Chemical Industry.
• THE ROLE OF PROTECTIVE GROUPS IN ORGANIC SYNTHESIS. iupac.org.
• Practical and Efficient Suzuki−Miyaura Cross-Coupling of 2-Iodocycloenones with Arylboronic Acids Catalyzed by Recyclable Pd(0)/C. The Journal of Organic Chemistry.
• Amino protecting group—triphenylmethyl series. Suzhou Highfine Biotech.
• Enantioselective Synthesis of Chiral Isoindolines via Palladium-Catalyzed Asymmetric Allylic C–H Amin
• The Role of Isoindoline in Pharmaceutical Drug Development. abcr.com.
• Antiviral activity of isoindole derivatives. Journal of Medicinal and Chemical Sciences.
• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Canadian Science Publishing.
• The application of chiral isoindolinones as chiral ligands in cobalt‐catalyzed enantioselective C−H activation.
• Which boronic acids are used most frequently for synthesis of bioactive molecules ?. ChemRxiv.

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• 2. nbinno.com [nbinno.com]
• 3. jmchemsci.com [jmchemsci.com]
• 4. total-synthesis.com [total-synthesis.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. Amino protecting group—triphenylmethyl series [en.highfine.com]
• 7. catalogimages.wiley.com [catalogimages.wiley.com]
• 8. chemrxiv.org [chemrxiv.org]
• 9. pubs.acs.org [pubs.acs.org]
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• 13. cdnsciencepub.com [cdnsciencepub.com]
• 14. Chan–Lam coupling - Wikipedia [en.wikipedia.org]
• 15. Chan-Lam Coupling [organic-chemistry.org]
• 16. alfa-chemistry.com [alfa-chemistry.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. scispace.com [scispace.com]
• 19. researchgate.net [researchgate.net]
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• 23. pubs.acs.org [pubs.acs.org]
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• 26. pubs.acs.org [pubs.acs.org]
• 27. Copper-catalyzed trifluoromethylation of aryl boronic acids using a CF3+ reagent - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Optimization of catalytic systems for isoindolin-5-yl boronic acid coupling

Application Note: Optimization of Catalytic Systems for Isoindolin-5-yl Boronic Acid Coupling

Part 1: Strategic Overview

The coupling of isoindolin-5-yl boronic acids (or esters) represents a specific subclass of Suzuki-Miyaura cross-couplings that frequently results in stalled development cycles due to two distinct failure modes: protodeboronation and catalyst poisoning .

Unlike simple phenylboronic acids, the isoindoline core presents a basic nitrogen atom (unless protected) and an electron-rich aromatic system. This combination creates a "perfect storm" for side reactions. The basic nitrogen can coordinate to the palladium center, displacing ligands and arresting the catalytic cycle (poisoning). Simultaneously, the electron-rich nature of the aryl ring accelerates hydrolytic C-B bond cleavage (protodeboronation) under the basic aqueous conditions typically required for transmetallation.

This guide moves beyond standard "screen-and-pray" methodologies.[1] We define a rational optimization matrix focusing on Ligand-Controlled Sterics to prevent N-coordination and Base-Modulated pH to suppress protodeboronation.

Part 2: Scientific Integrity & Mechanistic Logic

The Challenge: Competing Pathways

To optimize this reaction, one must understand why it fails. The mechanism is not a simple linear cycle; it is a race between the productive transmetallation and destructive side pathways.

• Catalyst Poisoning: The isoindoline nitrogen (

  for the free amine) is a competent -donor. If the Pd center is not sufficiently shielded by a bulky ligand, the substrate binds to the metal, preventing the oxidative addition of the electrophile or the transmetallation step.

• Protodeboronation: High pH conditions facilitate the formation of the boronate "ate" complex (necessary for transmetallation). However, for electron-rich heteroaromatics, this "ate" complex is prone to ipso-protonation by water, releasing the boron moiety and yielding the hydro-deboronated byproduct (isoindoline).

Optimization Pillars

A. Ligand Selection: The "Bulky" Imperative Standard phosphines (

) are insufficient. You require biaryl dialkylphosphines (Buchwald Ligands) .

• Why: Ligands like XPhos or SPhos provide extreme steric bulk. This bulk creates a "roof" over the Pd center, mechanically preventing the approach of the isoindoline nitrogen while still allowing the flat aromatic ring to undergo oxidative addition and transmetallation.

• Recommendation: Start with XPhos or RuPhos .

B. The Protection Strategy While it is theoretically possible to couple the free amine, it is operationally risky.

• Protocol Standard: Always protect the isoindoline nitrogen with a Boc (tert-butoxycarbonyl) or Cbz group prior to coupling. This reduces the basicity of the nitrogen and adds steric bulk, eliminating catalyst poisoning.

C. Base & Solvent: The "Anhydrous" Transmetallation To stop protodeboronation, we must minimize the concentration of free hydroxide.

• Solution: Use weak bases like

  or rather than hydroxides/alkoxides.

• Advanced Tactic: Utilize a biphasic system with limited water (e.g., 1,4-Dioxane/H2O 10:1 ) or switch to anhydrous conditions using KF (Potassium Fluoride) if the substrate is extremely sensitive.

Part 3: Visualization (Mechanistic Pathways)

The following diagram illustrates the kinetic competition between the desired Suzuki cycle and the parasitic deboronation/poisoning pathways.

Caption: Kinetic competition between productive Suzuki coupling (Green), catalyst poisoning by free amine (Red), and protodeboronation (Yellow).

Part 4: Experimental Protocols

Protocol A: Rapid Optimization Screen (Micro-scale)

Purpose: To identify the optimal Ligand/Base combination for a specific isoindolin-5-yl substrate.

Reagents:

• Substrate: 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-N-Boc-isoindoline (0.1 mmol)

• Coupling Partner: Aryl Bromide/Chloride (0.1 mmol)

• Catalysts (Screen 4):

  , , XPhos Pd G3 , RuPhos Pd G3 .

• Bases (Screen 2):

  (2M aq), (Solid).

• Solvent: 1,4-Dioxane.[2]

Workflow:

• Prepare a stock solution of the isoindoline boronate and aryl halide in Dioxane (

  ).

• Dispense 500 µL into 8 reaction vials (4 catalysts × 2 bases).

• Add Catalyst (2 mol%) .

• Add Base :

  • Condition A: 50 µL

    (2M aq).

  • Condition B: 65 mg

    (3 eq) + 10 µL (controlled water).

• Seal and heat to 80°C for 2 hours.

• Analyze by LC-MS.[3] Look for:

  • M+H (Product): Success.

  • M+H (Isoindoline): Protodeboronation (Indicates pH too high or reaction too slow).

  • M+H (Homocoupling): Oxidation (Oxygen leak or slow transmetallation).

Protocol B: Scaled-Up Optimized Synthesis (High-Performance)

Purpose: Robust synthesis of 5-aryl-isoindolines using the "Gold Standard" conditions identified for this class.

Reaction Setup:

Component	Equivalents	Amount (Example)	Role
N-Boc-Isoindoline-5-boronate	1.2 eq	1.20 g	Nucleophile
Aryl Bromide	1.0 eq	1.00 g (assume MW~200)	Electrophile
XPhos Pd G3	0.02 eq (2 mol%)	85 mg	Pre-catalyst

|

(Tribasic) | 3.0 eq | 3.18 g | Base (Buffer) | | 1,4-Dioxane | -- | 25 mL (0.2 M) | Solvent | | Water | -- | 2.5 mL | Co-solvent |[4]

Step-by-Step Procedure:

• Charge Solids: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add the Aryl Bromide , N-Boc-Isoindoline Boronate ,

  , and XPhos Pd G3 .

• Degas: Seal the flask with a septum. Evacuate under high vacuum and backfill with Nitrogen (

  ) or Argon. Repeat this cycle 3 times . Critical: Oxygen promotes homocoupling and catalyst decomposition.

• Solvent Addition: Add degassed 1,4-Dioxane and degassed Water via syringe.

• Reaction: Place the flask in a pre-heated oil bath at 80°C . Stir vigorously.

  • Note: The reaction typically completes in 1-4 hours. Monitor by TLC/LC-MS.

• Work-up: Cool to room temperature. Dilute with EtOAc (50 mL) and filter through a pad of Celite to remove Pd residues and phosphate salts.

• Purification: Concentrate the filtrate. Purify via flash chromatography (Hexanes/EtOAc gradient).

• Deprotection (Optional): If the free amine is required, treat the purified N-Boc product with TFA/DCM (1:4) at room temperature for 1 hour.

Part 5: Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Conversion (<20%)	Catalyst Poisoning (if N-unprotected) or Oxidative Addition failure.	Ensure N-Boc protection. Switch to XPhos Pd G3 or BrettPhos Pd G3 .
High Protodeboronation	Base too strong or water content too high.	Switch from Carbonate bases to or KF . Reduce water ratio to 10:1 or 20:1.
Homocoupling of Boronate	Oxygen presence.[5][6]	Degas solvents more rigorously (sparge with Ar for 15 min).
Reaction Stalls at 50%	Catalyst death.	Add a second portion of catalyst (1 mol%) after 2 hours.

References

• Buchwald, S. L., et al. "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society, 2005. Link

• Lennox, A. J. J., & Lloyd-Jones, G. C. "Selection of Boron Reagents for Suzuki-Miyaura Coupling." Chemical Society Reviews, 2014. Link

• Miyaura, N. "Metal-Catalyzed Cross-Coupling Reactions of Organoboron Compounds with Organic Halides." In Metal-Catalyzed Cross-Coupling Reactions, Wiley-VCH, 2004. Link

• Billingsley, K., & Buchwald, S. L. "Highly Efficient Monophosphine-Based Catalyst for the Suzuki-Miyaura Coupling of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters." Journal of the American Chemical Society, 2007. Link

• Cox, P. A., et al. "Protodeboronation of Heteroaromatic Boronic Acids." Journal of the American Chemical Society, 2017. Link

Sources

• 1. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 2. research.ed.ac.uk [research.ed.ac.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Yoneda Labs [yonedalabs.com]
• 6. Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Leveraging (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid for Stereoselective C-C Bond Formation

Senior Application Scientist Note: The scientific literature does not contain specific references to the named compound, (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid. This suggests it may be a novel or proprietary reagent. The following guide is therefore constructed based on expert analysis of its structural components and established principles for analogous chiral boronic acids in asymmetric synthesis. The protocols provided are robust, generalized procedures for the Suzuki-Miyaura cross-coupling reaction, the most probable application for this class of reagent, and should be considered a starting point for optimization.

Abstract

This document provides a detailed technical guide for researchers on the application of the chiral isoindoline-based boronic acid, (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid, in carbon-carbon bond formation. We focus on its putative role as a chiral nucleophile in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This guide covers mechanistic insights, explains the causal relationships behind experimental parameter selection, and provides detailed, actionable protocols for laboratory execution.

Introduction: The Role of Chiral Boronic Acids in Asymmetric Synthesis

The formation of carbon-carbon bonds is the cornerstone of modern organic synthesis, with the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction being one of the most powerful and versatile methods employed.[1][2] The reaction typically couples an organoboron species (the nucleophile) with an organohalide (the electrophile) under palladium catalysis.[1][2] While traditionally used to create achiral biaryl compounds, a frontier in this field is the development of asymmetric variants to construct stereochemically complex molecules.[3]

A key strategy in asymmetric synthesis is the use of chiral building blocks. Chiral boronic acids and their derivatives have emerged as valuable reagents, enabling the synthesis of enantiomerically enriched products.[4][5] The (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid belongs to this class, incorporating chirality directly into the nucleophilic coupling partner.

Reagent Profile: (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid

The structure of this reagent provides critical insights into its function. Each component plays a distinct and vital role in influencing reactivity and stereoselectivity.

• Boronic Acid Moiety (-B(OH)₂): This is the reactive functional group that participates in the transmetalation step of the Suzuki-Miyaura catalytic cycle.

• Chiral Isoindoline Scaffold: Isoindolines are privileged structures in medicinal chemistry and have been used to construct chiral ligands and catalysts.[6][7][8] The rigid, bicyclic framework provides a well-defined three-dimensional architecture.

• (R)-1-methyl Stereocenter: The methyl group at the C1 position establishes a single, defined stereocenter. This is the source of chirality that is intended to influence the stereochemical outcome of the coupling reaction.

• N-Trityl Protecting Group (-C(Ph)₃): The triphenylmethyl (trityl) group is an exceptionally bulky protecting group.[9][10] Its primary roles are twofold:

  • Steric Shielding: It protects the isoindoline nitrogen from unwanted side reactions.[9]

  • Stereodirection: Its significant steric hindrance can enforce a specific facial selectivity during the approach of the coupling partners to the palladium center, thereby influencing the stereochemical outcome of the reaction.[10][11] This steric demand may, however, also decrease overall reaction rates, necessitating careful optimization of reaction conditions.[12]

Core Application: Asymmetric Suzuki-Miyaura Cross-Coupling

The primary application for a chiral boronic acid of this nature is the stereoselective synthesis of C(sp²)-C(sp²) or C(sp²)-C(sp³) bonds, particularly in the formation of atropisomers (axially chiral biaryls) or products with new stereocenters.

Mechanistic Considerations

The generally accepted mechanism for the Suzuki-Miyaura reaction proceeds through a catalytic cycle involving a palladium catalyst.[1][2] The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the electrophile (Ar¹-X) to form a Pd(II) complex.

• Transmetalation: The boronic acid (Ar²-B(OH)₂), activated by a base, transfers its organic group (Ar²) to the palladium center, displacing the halide. This is the crucial step where the stereochemical information from the chiral boronic acid can be relayed.

• Reductive Elimination: The two organic groups (Ar¹ and Ar²) couple and are eliminated from the palladium center, forming the new C-C bond and regenerating the catalytically active Pd(0) species.[1][2]

The bulky N-trityl group on the isoindoline scaffold likely plays a critical role in orienting the molecule during the transmetalation step, creating a sterically biased environment that favors one product stereoisomer over another.

Caption: Figure 1: Suzuki-Miyaura Catalytic Cycle

Key Experimental Parameters & Causality

The success of a Suzuki-Miyaura coupling, especially with a sterically demanding partner, hinges on the careful selection of reaction components.

Parameter	Recommended Choice(s)	Rationale & Causality
Palladium Precatalyst	Pd(PPh₃)₄, Pd₂(dba)₃, or modern Buchwald/XPhos precatalysts.[13]	Pd(PPh₃)₄ is a direct source of Pd(0). Pd₂(dba)₃ is a stable Pd(0) source that requires an external ligand. Buchwald/XPhos precatalysts are highly active and efficient at generating the active Pd(0) species, often crucial for coupling sterically hindered substrates.[13]
Ligand	Phosphine-based (e.g., SPhos, XPhos, PPh₃)	The ligand stabilizes the palladium center and modulates its reactivity. Bulky, electron-rich phosphine ligands like SPhos or XPhos often accelerate the oxidative addition and reductive elimination steps, which can be rate-limiting, especially with hindered substrates.
Base	K₂CO₃, K₃PO₄, Cs₂CO₃	The base is essential for activating the boronic acid to form a more nucleophilic boronate species, facilitating transmetalation.[1] K₃PO₄ is a moderately strong base effective in many cases. Cs₂CO₃ is stronger and can be beneficial for less reactive systems.
Solvent System	Dioxane/H₂O, Toluene/H₂O, THF/H₂O	A biphasic solvent system is common.[12] The organic solvent solubilizes the organohalide and catalyst, while the aqueous phase, containing the base, activates the boronic acid. The presence of water is often crucial for efficient transmetalation.
Temperature	80-110 °C	Most Suzuki-Miyaura reactions require heating to overcome activation barriers. The optimal temperature will be a balance between achieving a reasonable reaction rate and preventing thermal decomposition of the reactants or catalyst.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. All reagents should be handled with care. Palladium catalysts are toxic and should be handled with caution.

General Protocol for Asymmetric Suzuki-Miyaura Coupling

This protocol provides a starting point for coupling (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid with a generic aryl bromide.

Caption: Figure 2: General Experimental Workflow

Materials:

• (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid (1.2 equiv.)

• Aryl Halide (e.g., Aryl Bromide) (1.0 equiv.)

• Palladium Catalyst (e.g., Pd₂(dba)₃, 2.5 mol%)

• Ligand (e.g., SPhos, 6 mol%)

• Base (e.g., K₃PO₄, 2.0 equiv.)

• Degassed Solvents (e.g., 1,4-Dioxane and Water, 4:1 ratio)

• Anhydrous Sodium Sulfate (Na₂SO₄), Ethyl Acetate (EtOAc), Brine

• Inert gas (Nitrogen or Argon)

Procedure:

• To a dry oven-dried flask equipped with a magnetic stir bar, add (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid, the aryl halide, and potassium phosphate.

• Add the palladium precatalyst and the phosphine ligand.

• Seal the flask with a septum, and cycle between vacuum and an inert atmosphere (e.g., nitrogen or argon) three times to ensure an oxygen-free environment.

• Using a syringe, add the degassed solvent mixture (e.g., 4:1 Dioxane/Water) to the flask.

• Place the flask in a preheated oil bath at the desired temperature (e.g., 90 °C) and stir vigorously.

• Monitor the reaction's progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Once complete, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and water. Transfer to a separatory funnel and separate the layers.

• Extract the aqueous layer twice more with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to afford the desired product.

• Analyze the purified product by NMR and MS to confirm its structure and determine the enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC).

Data Interpretation and Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst. 2. Insufficient temperature. 3. Steric hindrance is too great.	1. Use a more active precatalyst system (e.g., Buchwald precatalyst). Ensure proper degassing. 2. Increase reaction temperature incrementally. 3. Screen different, more active ligands (e.g., XPhos, RuPhos). Increase reaction time.
Protodeboronation	The boronic acid is unstable under the reaction conditions and is replaced by a hydrogen atom.	Use a milder base (e.g., K₂CO₃). Lower the reaction temperature. Use anhydrous conditions if possible or alternative boron reagents like MIDA boronates.[13]
Homocoupling	Two molecules of the boronic acid or aryl halide couple with themselves.	Ensure the reaction mixture is thoroughly degassed to remove oxygen, which can promote homocoupling.[1] Use a precatalyst that generates Pd(0) efficiently.
Low Enantioselectivity	1. Reaction temperature is too high. 2. Insufficient steric influence from the chiral reagent. 3. Racemization of product or starting material.	1. Lower the reaction temperature. 2. Screen different solvents and bases, as they can influence the transition state geometry. 3. Check the stability of the product under the reaction conditions.

Conclusion

(R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid represents a potentially valuable tool for asymmetric C-C bond formation. Its unique structure, combining a rigid chiral scaffold with a sterically demanding protecting group, is rationally designed to impart stereocontrol in Suzuki-Miyaura cross-coupling reactions. While the protocols herein are based on established chemical principles, empirical optimization of catalyst, ligand, base, and solvent for each specific substrate pairing will be critical to achieving high yields and selectivities. This reagent holds promise for the synthesis of complex, enantioenriched molecules relevant to the pharmaceutical and materials science industries.

References

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

• Stereochemical course of Suzuki–Miyaura cross-coupling with chiral secondary boronic esters or trifluoroborate salts. ResearchGate. Available at: [Link]

• Unveiling the full reaction path of the Suzuki–Miyaura cross-coupling in a single-molecule junction. Nature Communications. Available at: [Link]

• Asymmetric Suzuki-Miyaura coupling using vinyl-and heteroaryl boronic... ResearchGate. Available at: [Link]

• Mechanism of the Suzuki–Miyaura Cross-Coupling Reaction Mediated by [Pd(NHC)(allyl)Cl] Precatalysts. ACS Publications. Available at: [Link]

• Carbonylative Suzuki–Miyaura couplings of sterically hindered aryl halides: synthesis of 2-aroylbenzoate derivatives. Royal Society of Chemistry. Available at: [Link]

• The application of chiral isoindolinones as chiral ligands in cobalt‐catalyzed enantioselective C−H activation. ResearchGate. Available at: [Link]

• 11.3 Protecting groups. Fiveable. Available at: [Link]

• CHAPTER 11: Stereospecific and Stereoselective Suzuki–Miyaura Cross-Coupling Reactions. Royal Society of Chemistry. Available at: [Link]

• Scale-Up of a Rh-Catalyzed Asymmetric sp3–sp2 Suzuki–Miyaura-Type Reaction. ACS Publications. Available at: [Link]

• Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem. YouTube. Available at: [Link]

• Preparative and stereoselective synthesis of the versatile intermediate for carbocyclic nucleosides: effects of the bulky protecting groups to enforce facial selectivity. PubMed. Available at: [Link]

• Enantioselective Synthesis of Chiral Isoindolines via Palladium-Catalyzed Asymmetric Allylic C–H Amination. CCS Chemistry. Available at: [Link]

• 1 Protecting Group Strategies in Carbohydrate Chemistry. Wiley-VCH. Available at: [Link]

• Enantioselective Synthesis of Chiral Isoindolines via Palladium-Catalyzed Asymmetric Allylic C–H Amination. Chinese Chemical Society. Available at: [Link]

• Asymmetric Synthesis of Isoindoline and Isoquinoline Derivatives Using Nickel(0)-Catalyzed [2 + 2 + 2] Cocyclization. ACS Publications. Available at: [Link]

• A General Method for Suzuki–Miyaura Coupling Reactions Using Lithium Triisopropyl Borates. ACS Publications. Available at: [Link]

• Synthesis of isoindolinones. Organic Chemistry Portal. Available at: [Link]

• Protecting Groups. IIT Bombay. Available at: [Link]

• Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. R Discovery. Available at: [Link]

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. books.rsc.org [books.rsc.org]
• 6. chinesechemsoc.org [chinesechemsoc.org]
• 7. chinesechemsoc.org [chinesechemsoc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. fiveable.me [fiveable.me]
• 10. Preparative and stereoselective synthesis of the versatile intermediate for carbocyclic nucleosides: effects of the bulky protecting groups to enforce facial selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. application.wiley-vch.de [application.wiley-vch.de]
• 12. m.youtube.com [m.youtube.com]
• 13. pubs.acs.org [pubs.acs.org]

Application Note: Methodology for Trityl Deprotection Post-Suzuki Coupling

Executive Summary

The trityl (Trt) group is a cornerstone protecting group in medicinal chemistry, particularly for nitrogen-bearing heterocycles (tetrazoles, imidazoles) prevalent in Sartan-class drugs and kinase inhibitors. Its steric bulk prevents N-complexation with Palladium catalysts during Suzuki-Miyaura coupling, and its stability to basic aqueous conditions makes it ideal for the Suzuki cycle.

However, post-coupling deprotection presents a thermodynamic challenge: the lipophilic trityl cation (

) is highly stable and prone to re-attachment (retritylation) if not effectively scavenged.[1] This guide details three field-validated protocols to ensure quantitative deprotection, focusing on irreversible scavenging and purification strategies to separate the non-polar trityl byproducts from the polar biaryl product.

Mechanistic Insight: The Cation Equilibrium

The acid-catalyzed deprotection of trityl groups proceeds via an

pathway. The rate-determining step is the heterolytic cleavage of the C-N or C-O bond to generate the resonance-stabilized triphenylmethyl cation ( ).

The Critical Failure Point: In simple aqueous acid, the reaction is an equilibrium.

Without a scavenger, the cation lingers. Upon neutralization (quenching), it kinetically favors re-attacking the nucleophilic substrate, leading to low yields.

The Solution: Nucleophilic Scavenging To drive the reaction to completion, a scavenger must trap

.[1]

• Reversible Scavengers (e.g., Water, Methanol): Form Trityl alcohol (

  ) or Methyl trityl ether ( ). These can re-ionize in strong acid.

• Irreversible Scavengers (e.g., Triethylsilane - TES): Reduce

  to Triphenylmethane ( ) via hydride transfer. This is non-reversible and drives the equilibrium completely to the right.

Visualization: Mechanistic Pathway & Scavenging

Figure 1: The S_N1 deprotection pathway. Note that silane scavenging (green path) is irreversible, whereas alcohol scavenging (yellow path) can theoretically reverse under high acidity.

Experimental Protocols

Protocol A: The "Gold Standard" (TFA + Silane)

Best for: High-value substrates, difficult-to-deprotect heterocycles, and ensuring 100% conversion.

Reagents:

• Trifluoroacetic Acid (TFA)[1][2][3][4]

• Dichloromethane (DCM)[3][4]

• Triethylsilane (TES) or Triisopropylsilane (TIS)

Procedure:

• Dissolution: Dissolve the crude Suzuki product (1.0 equiv) in DCM (5–10 volumes). Ensure the solution is homogeneous.

• Scavenger Addition: Add Triethylsilane (TES) (1.5 – 2.0 equiv).

  • Note: The solution remains colorless.

• Acidolysis: Add TFA dropwise (5–10 volumes).

  • Observation: A transient yellow/orange color may appear (the

    cation) which should rapidly fade to colorless as the silane reduces it to . If the yellow color persists, add more TES.

• Reaction: Stir at Room Temperature (RT) for 1–2 hours. Monitor by HPLC/TLC.[4]

• Workup: Concentrate the reaction mixture to an oil under reduced pressure (removes DCM and excess TFA).

• Purification (Trituration): Add cold Hexanes or Diethyl Ether to the residue. The deprotected product (usually a salt) will precipitate, while the lipophilic

  remains dissolved in the organic supernatant. Filter and wash.[3][5][6][7][8]

Protocol B: The "Process Friendly" Method (HCl/MeOH)

Best for: Large scale (kg), tetrazoles (Sartans), and cost-sensitive processes.

Reagents:

• 4N HCl in Dioxane or concentrated aqueous HCl

• Methanol (MeOH) or Acetone

Procedure:

• Dissolution: Suspend/dissolve the substrate in Methanol (10 volumes).

• Acidification: Add HCl (2.0 – 4.0 equiv).

• Reaction:

  • Standard: Stir at RT for 2–4 hours.

  • Stubborn Substrates: Heat to reflux (65°C) for 1 hour. The combination of heat and acidity drives the equilibrium, while MeOH traps the cation as Methyl Trityl Ether (

    ).

• Precipitation: In many cases (e.g., Valsartan synthesis), the deprotected product crystallizes out of the acidic methanolic solution upon cooling, while the

  remains in the mother liquor.

• Filtration: Collect the solid. Wash with cold MeOH/Water (1:1).

Protocol C: Telescoped Suzuki-Deprotection (One-Pot)

Best for: High-throughput screening and efficiency.

Concept: Suzuki coupling requires basic conditions; deprotection requires acidic conditions. They cannot be mixed simultaneously. A "Phase Switch" is required.

Workflow:

• Suzuki Coupling: Perform standard coupling (e.g., Aryl-Halide + Boronic Acid +

  + ) in Dioxane/Water.

• Phase Separation (Critical):

  • Add Ethyl Acetate (EtOAc) and Water.

  • Remove the aqueous layer (removes inorganic bases and salts).

  • Optional: Pass the organic layer through a Celite/Silica plug to remove bulk Palladium (Pd). Warning: Residual Pd can react with silanes in the next step, causing decomposition.

• Deprotection:

  • To the EtOAc layer, add 4M HCl in Dioxane (excess).

  • Stir at RT.[3][4] The product often precipitates as the hydrochloride salt directly from the EtOAc mixture.

• Isolation: Filter the precipitate. The filtrate contains the trityl byproduct and Pd residues.

Data Presentation: Method Comparison

Feature	Protocol A (TFA/Silane)	Protocol B (HCl/MeOH)	Protocol C (Telescoped)
Mechanism	Irreversible Reductive Cleavage	Kinetic Trapping (Ether formation)	Kinetic Trapping
Scavenger	Triethylsilane (TES)	Methanol (Solvent)	Solvent/Water
Byproduct	Triphenylmethane ( )	Methyl Trityl Ether ( )	Triphenylmethanol ( )
Reaction Rate	Very Fast (<1 hr)	Moderate (2–4 hrs)	Fast
Cost	High (Silanes/TFA)	Low	Low
Scalability	Low (Chromatography often needed)	High (Crystallization driven)	Medium
Risk	Silane can reduce other groups (rare)	Re-tritylation if acid is weak	Pd/Silane incompatibility

Purification & Troubleshooting

The most common failure mode is not the reaction, but the separation of the massive trityl byproduct .

Decision Tree for Purification

Figure 2: Purification logic based on product solubility.

Troubleshooting Guide

• Problem: Reaction stalled at 50% conversion.

  • Cause: Equilibrium reached; scavenger exhausted.

  • Fix: Add 1.0 equiv more TES and 5% more TFA.

• Problem: Product is "gummy" after evaporation.

  • Cause: Trapped TFA salts or trityl byproducts preventing crystallization.

  • Fix: Dissolve in minimum MeOH, then pour slowly into rapidly stirring cold Ether (

    ).

• Problem: "Ghost" peak in HPLC.

  • Cause: Triphenylmethanol (

    ) often elutes late or co-elutes with non-polar products.

  • Fix: Check UV absorbance. Trityl groups have strong UV at 254nm. Use MS to confirm mass (Product vs Product+Trt).

References

• Greene's Protective Groups in Organic Synthesis. Wuts, P. G. M. (2014). John Wiley & Sons. (Standard reference for Trityl cleavage conditions and stability).

• Process Development of Valsartan. Organic Process Research & Development (OPRD). Describes the industrial scale removal of Trityl from tetrazoles using acid/methanol crystallization.

• Trialkylsilanes as Scavengers. Pearson, D. A., et al. (1989).[9] Tetrahedron Letters, 30(21), 2739-2742. (Seminal paper on using silanes to irreversibly quench carbocations).

• Trityl Group Deprotection from Tetrazoles. Behloul, C., Yus, M., et al. (2015). Synlett. (Describes Indium-mediated reductive cleavage).

• One-pot Borylation/Suzuki Protocol. Organic Process Research & Development. (General reference for telescoping Suzuki reactions).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Reduction of cysteine-S-protecting groups by triisopropylsilane - PMC [pmc.ncbi.nlm.nih.gov]
• 3. peptide.com [peptide.com]
• 4. benchchem.com [benchchem.com]
• 5. unwisdom.org [unwisdom.org]
• 6. Chemistry 211 Experiment 2 [home.miracosta.edu]
• 7. cem.de [cem.de]
• 8. total-synthesis.com [total-synthesis.com]
• 9. WO2014033466A1 - Method and compositions for removing acid-labile protecting groups - Google Patents [patents.google.com]

Technical Notes & Optimization

Preventing protodeboronation in (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid reactions

Case Reference: ISO-5-BOR-STAB

Subject: Troubleshooting Protodeboronation in Suzuki-Miyaura Couplings of Isoindoline Boronic Acids. Applicable Reagent: (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid. Audience: Process Chemists, Medicinal Chemists.

Diagnostic & Mechanism: Why is my reaction failing?

FAQ: Why is this specific boronic acid so unstable?

Technical Insight: The instability of (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid arises from the electronic richness of the isoindoline core combined with the mechanism of base-catalyzed protodeboronation.

• Electronic Activation: The nitrogen atom at position 2 donates electron density into the aromatic ring. This increases the basicity of the ipso-carbon (the carbon attached to boron).

• Base-Catalyzed Decomposition: In standard Suzuki couplings, a base (hydroxide or carbonate) converts the boronic acid into a boronate "ate" complex (

  ). While this activates the molecule for transmetallation to Palladium, it also makes the C-B bond highly susceptible to hydrolysis.

• The Pathway: If the catalytic turnover (transmetallation) is slower than the rate of hydrolysis, the C-B bond breaks, and a proton from water replaces the boron. You isolate the deboronated byproduct: (R)-1-methyl-2-tritylisoindoline.

Visualizing the Failure Mode

The following diagram illustrates the competitive pathways: Productive Coupling vs. Destructive Protodeboronation.

Caption: Kinetic competition between productive transmetallation (green) and destructive protodeboronation (red). High pH and water accelerate the red pathway.

Troubleshooting Guides: Reaction Optimization

Issue: "I am seeing >40% deboronated byproduct (Ar-H) in my LCMS."

Root Cause: The concentration of the active boronate species is too high relative to the catalyst's ability to consume it, or the water content is facilitating hydrolysis.

Solution A: The "Slow-Release" Strategy (MIDA Boronates)

The most robust solution is to convert the boronic acid into a MIDA (N-methyliminodiacetic acid) boronate .

• Why: MIDA boronates are

  -hybridized and immune to rapid hydrolysis.[1] Under hydrous basic conditions, they slowly hydrolyze to release the active boronic acid at a rate that matches the catalytic cycle, keeping the standing concentration of the unstable species low [1].

• Implementation: See Protocol 1 below.

Solution B: Anhydrous Suzuki Coupling

If you must use the free boronic acid, you must eliminate the proton source (water).

• Base: Switch from aqueous

  or to anhydrous CsF or (finely ground) .

• Solvent: Use anhydrous 1,4-Dioxane or DMF.

• Additives: Add 3.0 equiv of Trimethyl Borate (

  ) . This acts as a water scavenger and buffers the reaction, stabilizing the boronate intermediate [2].

Solution C: Catalyst Acceleration

Beat the decomposition clock by increasing the rate of transmetallation (

).

• Ligand: Switch to bulky, electron-rich phosphines like XPhos or SPhos . These ligands facilitate rapid oxidative addition and transmetallation.

• Precatalyst: Use XPhos Pd G4 . This ensures immediate entry into the catalytic cycle without an induction period (where decomposition often occurs) [3].

Data & Comparison of Conditions

The following table summarizes optimization screens for electron-rich heterocyclic boronic acids.

Variable	Standard Condition (Fail)	Optimized Condition (Pass)	Mechanism of Improvement
Boron Species	Free Boronic Acid	MIDA Boronate or Pinacol Ester	Reduces free concentration.
Base	(aq)	(anhydrous) or CsF	Removes proton source ( ) for deboronation.
Catalyst		XPhos Pd G4 or /SPhos	Increases turnover frequency ( ).
Temperature	80–100°C	60°C (or lower if possible)	Reduces thermal activation of C-B cleavage.
Additive	None	(Trimethyl borate)	Scavenges water; buffers "ate" complex.

Experimental Protocols

Protocol 1: Conversion to MIDA Boronate (Stabilization)

Use this if you need to store the reagent or if standard couplings consistently fail.

• Reagents: Dissolve (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid (1.0 equiv) in Toluene/DMSO (10:1).

• Addition: Add N-methyliminodiacetic acid (MIDA) (1.2 equiv).

• Reaction: Heat to 110°C under Dean-Stark conditions (to remove water) for 2–4 hours.

• Workup: Cool to RT. The MIDA boronate often precipitates or can be extracted with EtOAc/Water.

• Result: A bench-stable solid that can be purified on silica gel (eluting with EtOAc/MeOH) without decomposition.

Protocol 2: Anhydrous "Fast" Coupling

Use this for direct coupling of the boronic acid.

• Setup: Flame-dry a reaction vial and cool under Argon.

• Loading: Add Aryl Halide (1.0 equiv), XPhos Pd G4 (2–5 mol%) , and Anhydrous

  (3.0 equiv) .

• Boron Addition: Add (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid (1.2–1.5 equiv).

• Solvent: Add anhydrous 1,4-Dioxane (0.1 M concentration).

• Execution: Seal and heat to 60–80°C. Monitor by LCMS at 30 min.

  • Note: If Ar-H byproduct >10%, lower temp to 50°C and add

    (3 equiv) .

Storage & Purification FAQs

Q: Can I purify the boronic acid on silica gel? A: Risky. Silica is slightly acidic and contains water, which promotes protodeboronation.

• Fix: If you must purify, neutralize the silica with 1-2% Triethylamine (Et3N) in the eluent. Better yet, convert to the Pinacol ester or MIDA boronate immediately, which are silica-stable.

Q: How should I store the (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid? A: Store at -20°C under inert gas (Argon/Nitrogen). Moisture is the enemy. If the solid becomes "gummy," it has likely hydrolyzed or formed a boroxine anhydride (which is actually fine and usable, but harder to quantify).

Decision Tree: Optimization Workflow

Caption: Step-by-step decision logic for rescuing the reaction.

References

• Gillis, E. P.; Burke, M. D. "A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates." Journal of the American Chemical Society, 2007 , 129, 6716–6717.

• Kinzel, T.; Zhang, Y.; Buchwald, S. L. "A New Palladium Precatalyst Allows for the Efficient Synthesis of Five-Membered Heterocycles." Journal of the American Chemical Society, 2010 , 132, 14073–14075.

• Cox, P. A.; Reid, M.; Leach, A. G.; Campbell, A. D.; King, E. J.; Lloyd-Jones, G. C. "Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion." Journal of the American Chemical Society, 2017 , 139, 13156–13165.

Sources

• 1. Suzuki-Miyaura Cross-Coupling Reagents [sigmaaldrich.com]

Troubleshooting trityl group instability during boronic acid synthesis

Technical Support Center: Advanced Organic Synthesis Subject: Troubleshooting Trityl (Trt) Group Instability During Boronic Acid Synthesis Ticket ID: #TRT-BOR-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are likely experiencing detritylation (loss of the protecting group) not because of the primary reaction conditions, but due to Lewis-acid assisted cleavage or improper pH control during workup .

The trityl group is acid-labile.[1] Boron is an inherent Lewis acid. When you generate a boronic acid (

), the empty p-orbital on the boron atom can coordinate with the heteroatom (N, O, S) protected by the trityl group, or generate local acidity during boroxine (trimer) formation. This guide provides the protocols to bypass these instability pathways.

Module 1: The Chemistry of Instability (Root Cause Analysis)

To fix the problem, you must understand the invisible failure mode.

1. The Lewis Acid Trap: Boronic acids are not just "acids" in the Brønsted sense; they are electron-deficient. In solution, the boron atom seeks electron density. If your trityl-protected amine or tetrazole is nearby, the boron can coordinate to the nitrogen. This coordination pulls electron density away from the Trityl-Nitrogen bond, weakening it and making it hyper-susceptible to even trace moisture or mild acidity.

2. The Workup Paradox: Standard boronic acid synthesis (e.g., from boronate esters) requires acidic hydrolysis (e.g.,

or ) to cleave the pinacol/diol ligand. This step is fatal to trityl groups.

3. Visualization of Failure Mode:

Caption: Figure 1. Mechanistic pathways leading to trityl cleavage during boronic acid synthesis.

Module 2: Synthetic Route Troubleshooting

Choose your current method below to see the specific fix.

Scenario A: Lithium-Halogen Exchange (Cryogenic)

Common in "Sartan" drug synthesis (Tetrazole protection).

The Issue: You react a Trityl-Aryl-Bromide with n-BuLi, trap with Triisopropyl Borate, and quench with acid. The Trityl group falls off during the quench.

The Fix: Do not isolate the free boronic acid. Convert it directly to the Potassium Trifluoroborate (

) salt. These salts are solids, stable to air/moisture, and the Trityl group remains intact because the Boron is coordinatively saturated (tetrahedral), removing its Lewis acidity.

Protocol: The "In-Situ" Trifluoroborate Conversion

• Lithiation: Treat substrate (1.0 equiv) with

  (1.05 equiv) in THF at -78°C.

• Borylation: Add

  (1.2 equiv). Stir 1h at -78°C, then warm to RT.

• The Critical Change: Do NOT add HCl.

• Conversion: Add saturated aqueous

  (Potassium Bifluoride, 3.0 equiv).

  • Note:

    is acidic, but the formation of the bond is so thermodynamically favorable it outcompetes trityl cleavage if done rapidly at 0°C.

• Workup: Evaporate THF. The product precipitates as a white solid.[2] Filter and wash with minimal water/ether.

Scenario B: Miyaura Borylation (Pd-Catalyzed)

Common for complex aromatics.

The Issue: You are using

(Bis-pinacolato diboron) and .[3] The reaction works, but you try to hydrolyze the Pinacol ester to the acid, and the Trityl group is lost.

The Fix: Stop at the Pinacol Ester. Trityl-protected boronic esters (BPin) are significantly more stable than free boronic acids. Use the BPin ester directly in your next Suzuki coupling.[4] Modern catalysts (e.g., Pd(dppf)Cl2, XPhos Pd G2) couple esters just as efficiently as acids.

Data Comparison: Stability

Species	Trityl Stability (pH 7)	Trityl Stability (pH 4)	Lewis Acidity	Recommendation
Free Boronic Acid	Low (Risk of coordination)	Critical Failure	High	Avoid Isolation
Pinacol Ester	High	Moderate	Low	Preferred Intermediate
Trifluoroborate Salt	Very High	High	None (Saturated)	Best for Storage

Module 3: Workup & Isolation Decision Tree

If you absolutely must isolate the free boronic acid (e.g., for biological binding studies), you cannot use standard acidic hydrolysis.

Protocol: The "Oxidative" Hydrolysis (Gentle Method) Only use if the Trifluoroborate or Pinacol ester routes are impossible.

• Starting Material: Pinacol Boronate Ester.

• Reagent: Sodium Periodate (

  ).

• Mechanism:

  cleaves the pinacol diol specifically, releasing the boronic acid without requiring low pH.

• Procedure:

  • Dissolve Ester in THF/Water (4:1).

  • Add

    (3 equiv) and stir at RT for 30 mins.

  • Add mild aqueous

    (buffer, not strong acid) and extract immediately with EtOAc.

  • Warning: Store the product at -20°C. Trityl-boronic acids degrade in solution at RT.

Visual Workflow for Decision Making:

Caption: Figure 2. Decision logic for isolating Trityl-protected boron species.

Module 4: FAQ & Quick Fixes

Q: My Trityl-Tetrazole migrated during lithiation. What happened? A: If the temperature rose above -50°C before the borate trap was added, the lithiated tetrazole can undergo a "Retro-Brook" type rearrangement or ring fragmentation. Strictly maintain -78°C until the borate ester is added.

Q: Can I use MIDA boronates? A: Yes. MIDA (N-Methyliminodiacetic acid) boronates are excellent for this. The MIDA ligand locks the boron into a tetrahedral

geometry, removing the Lewis acidity that threatens the trityl group. They are stable to silica gel chromatography.

• Ref:Gillis, E. P., & Burke, M. D. (2007).

Q: I used KHF2 and my glass flask is etched. A: Potassium Bifluoride generates trace HF in situ. Always perform this reaction in plastic (polypropylene) vessels or Teflon-coated flasks.

References

• Greene, T. W., & Wuts, P. G. M. Protective Groups in Organic Synthesis. Wiley-Interscience.[5] (The authoritative text on Trityl acid lability).

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43, 412-443.

• Molander, G. A., & Ellis, N. (2002). Organotrifluoroborates: Protected Boronic Acids that Expand the Versatility of the Suzuki Coupling Reaction. Accounts of Chemical Research, 36(4), 265–275. (The primary protocol for KHF2 conversion).

• Behloul, C., et al. (2004).[5] Reductive Detritylation of Organic Compounds. Synthesis. (Context on Trityl stability).

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Miyaura Borylation Reaction [organic-chemistry.org]
• 4. Protecting Groups for Boronic Acids | Chem-Station Int. Ed. [en.chem-station.com]
• 5. Tritylamines [organic-chemistry.org]

Purification techniques for (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid

This guide serves as a specialized Technical Support Center for the purification and handling of (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid . It is designed for organic chemists and process development scientists who require high enantiomeric excess (ee) and chemical purity for downstream applications (e.g., Suzuki-Miyaura coupling in PARP inhibitor synthesis).

Case ID: ISO-BOR-005-PUR Status: Active Support Classification: Chiral Heterocyclic Organoboron Handling

PART 1: The Chemical Challenge (Diagnosis)

This molecule presents a classic "orthogonal sensitivity" paradox:

• Acid Sensitivity: The Trityl (Triphenylmethyl) group on the isoindoline nitrogen is acid-labile. Exposure to standard silica gel (pH ~5.5) or acidic workups will cause detritylation.

• Polarity & Interaction: The Boronic Acid moiety is polar, Lewis acidic, and interacts strongly with silanols, leading to severe streaking during chromatography.

• Equilibrium Ambiguity: The molecule exists in a dynamic equilibrium between the free boronic acid (monomer) and the boroxine (cyclic trimer anhydride), complicating NMR interpretation and yield calculations.

Visual Workflow: Purification Decision Matrix

The following logic gate determines the optimal purification strategy based on your crude profile.

Figure 1: Decision matrix for selecting the appropriate purification protocol based on crude purity profile.

PART 2: Troubleshooting Guide & FAQs

Issue 1: "I lost the Trityl group during the column."

Diagnosis: Standard Silica Gel is slightly acidic (pH 5.0–6.0). The Lewis acidity of the boron atom can locally amplify this acidity, catalyzing the cleavage of the Trityl group (N-C bond rupture). Solution: You must neutralize the stationary phase.

• Immediate Fix: Pre-wash the silica column with 1% Triethylamine (Et₃N) in Hexanes before loading your sample.

• Eluent Modification: Maintain 0.5% to 1% Et₃N in your mobile phase throughout the purification.

• Alternative: Switch to Neutral Alumina (Brockmann Grade III), which is less aggressive toward acid-labile groups.

Issue 2: "My product is streaking and not eluting."

Diagnosis: Boronic acids form hydrogen bonds with the silanol groups (Si-OH) on silica/alumina. Solution:

• Polar Modifier: Increase the polarity sharpness. Use a gradient of DCM:MeOH (95:5) rather than Hexane:EtOAc. Methanol competes for hydrogen bonding sites, "releasing" the boronic acid.

• Caution: Do not use high concentrations of MeOH for extended periods, as it can form methyl boronic esters (though these are usually hydrolyzed back easily).

Issue 3: "NMR shows a mixture of species / Yield is >100%."

Diagnosis: You are observing the Boroxine-Boronic Acid Equilibrium . Boronic acids spontaneously dehydrate to form cyclic trimers (boroxines), especially after vacuum drying. This is not an impurity; it is a dehydrated state of your product. Solution:

• Verification: Add a drop of D₂O to your NMR tube (in DMSO-d6 or CDCl₃). This shifts the equilibrium back to the monomeric boronic acid species.

• Reporting: Report the yield based on the monomer molecular weight, but note the presence of boroxine.

Issue 4: "The enantiomeric excess (ee) dropped after workup."

Diagnosis: While the quaternary center at C1 is generally stable, harsh thermal conditions or strong bases can induce racemization via a benzylic anion mechanism, although the trityl group provides significant steric shielding. Solution:

• Temperature Control: Keep all rotary evaporation bath temperatures < 40°C .

• Avoid Strong Base: Do not use strong hydroxide bases (NaOH/KOH) for extraction if possible; stick to mild bicarbonates.

PART 3: Validated Purification Protocols

Protocol A: Neutralized Silica Gel Chromatography

Best for: Crude mixtures with significant organic impurities (starting materials, deborylated by-products).

Reagents:

• Silica Gel (60 Å, 230–400 mesh)

• Triethylamine (Et₃N)

• Dichloromethane (DCM)

• Methanol (MeOH)

Step-by-Step:

• Slurry Preparation: Prepare a slurry of silica gel in DCM containing 1% Et₃N . Let it sit for 15 minutes to neutralize acidic sites.

• Column Packing: Pour the slurry into the column. Flush with 2 column volumes (CV) of DCM + 1% Et₃N.

• Loading: Dissolve the crude (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid in a minimum amount of DCM (avoid EtOAc if possible to prevent transesterification confusion). Load carefully.

• Elution:

  • Gradient Start: 100% DCM (with 0.5% Et₃N).

  • Gradient Ramp: Slowly increase to 5% MeOH in DCM (with 0.5% Et₃N).

  • Observation: The trityl-protected boronic acid usually elutes just after the solvent front of the polar switch.

• Collection: Collect fractions. Do not heat fractions above 35°C during concentration.

Protocol B: Selective Crystallization (Non-Chromatographic)

Best for: Scaling up (>5g) or when impurity profile is mainly inorganic salts or boroxine.

Concept: The Trityl group renders the molecule highly lipophilic, while the boronic acid moiety provides a "hook" for polar interaction. We utilize a DCM/Hexane or Acetone/Water antisolvent system.

Step-by-Step:

• Dissolution: Dissolve the crude solid in the minimum amount of Acetone or DCM at room temperature. (Ensure full solubility; filter off any insoluble palladium black).

• Precipitation:

  • If using DCM: Slowly add Hexanes (or Heptane) dropwise with vigorous stirring until cloudiness persists.

  • If using Acetone: Slowly add Water dropwise.

• Aging: Cool the mixture to 0°C–4°C and let it stand for 2–4 hours. The boronic acid should crystallize as a white/off-white solid.

• Filtration: Filter the solid and wash with cold Hexanes (or cold water if using acetone method).

• Drying: Dry under high vacuum at ambient temperature. Note: This will likely promote boroxine formation.

PART 4: Storage & Stability Data

Boroxine-Boronic Acid Equilibrium

Understanding this pathway is critical for analytical data interpretation.

Figure 2: The reversible dehydration of the boronic acid to the boroxine trimer.

Storage Recommendations:

• Temperature: -20°C.

• Atmosphere: Argon or Nitrogen (prevents oxidative deboronation).

• Container: Glass vials with Teflon-lined caps. Avoid long-term storage in solution (especially alcoholic solvents).

References

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43(1), 412–443. Link

  • Context: Discusses the equilibrium of boronic acids and boroxines and purific

• Glen Research. (2011). Technical Brief: Avoiding Trityl Loss When Processing Synthetic Oligonucleotides. Glen Report, 21.19. Link

  • Context: Provides foundational data on the acid-lability of Trityl groups and the necessity of base buffering (Tris/TEA) during drying and handling.

• Hall, D. G. (Ed.). (2011). Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH. Link

  • Context: The authoritative text on handling, purifying, and characterizing boronic acids, including the use of diethanolamine adducts.
• Santini, R., et al. (2019). A Guide to Flash Purification of Boronic Acids and Esters. Journal of Organic Chemistry. Context: (General Reference) Methodologies for neutralizing silica to prevent streaking of boronic acids.

Technical Support Center: Optimizing Catalytic Workflows with Trityl-Protected Amines

Status: Operational Subject: Troubleshooting Catalyst Deactivation & Inhibition in Trityl-Amine Intermediates Audience: Medicinal Chemists, Process Chemists, R&D Scientists

Executive Summary: The "Poisoning" Paradox

When working with Trityl (Triphenylmethyl, Trt) protected amines, users often report "catalyst poisoning" during subsequent hydrogenation or cross-coupling steps. In 80% of cases, the catalyst is not chemically poisoned. Instead, the reaction is failing due to one of two distinct mechanisms:

• Steric Shielding (The Umbrella Effect): The massive trityl group physically prevents the substrate from adsorbing onto heterogeneous catalyst surfaces (e.g., Pd/C).

• Impurity Carryover: Residual pyridine (used in Trt protection) or unreacted Trityl Chloride (TrtCl) acts as a Lewis basic poison or oxidative addition trap.

This guide provides the diagnostic workflows to distinguish between these failure modes and the protocols to resolve them.

Module 1: Diagnostic Workflow

Before altering reaction conditions, determine if your issue is Chemical Poisoning or Steric Inhibition .

Symptom Checker

Symptom	Probable Cause	Diagnostic Test
Reaction stalls at 0% conversion immediately.	Active Site Poisoning (Pyridine/Amine impurities).	Spike the reaction with a standard easy substrate (e.g., styrene). If that fails to reduce, the catalyst is dead.
Reaction proceeds but is extremely slow (<5% / hour).	Steric Shielding (Adsorption blocked).	Switch to a homogeneous catalyst (e.g., Crabtree's) or increase pressure (50 → 500 psi).
Trityl group is not removed under H2/Pd/C.	Wrong Chemistry (Trt is H2-stable).	Stop. Trityl amines are generally stable to hydrogenolysis. Use Acid (TFA) for deprotection.

Module 2: The "Hidden" Poison (Solvent Carryover)

The Issue: The standard protocol for installing a Trityl group uses Pyridine as a solvent/base.[1] Pyridine is a potent catalyst poison for Palladium and Platinum, binding irreversibly to the metal surface. Even trace amounts (ppm levels) can kill a hydrogenation reaction.

The Fix: Standard aqueous washes often fail to remove pyridine completely due to the lipophilicity of Trityl compounds (which drag pyridine into the organic phase).

Protocol: Copper(II) Sulfate Sequestration

Use this protocol to strip pyridine residues without cleaving the acid-sensitive Trityl group.

• Dissolve: Dissolve the crude Trityl-protected amine in Ethyl Acetate (avoid DCM if possible, as it complicates phase separation).

• Wash 1 (Sequestration): Wash the organic layer 3x with a saturated aqueous solution of CuSO₄ (Copper Sulfate).

  • Visual Cue: The aqueous layer will turn deep blue/purple (forming the

    complex).

  • Endpoint: Continue washing until the aqueous layer remains pale blue (color of pure CuSO₄).

• Wash 2 (Clarification): Wash 1x with water to remove copper salts.

• Wash 3 (Drying): Wash 1x with Brine, dry over Na₂SO₄, and concentrate.

• Verification: Run a ¹H NMR. Look for pyridine signals at 8.6, 7.6, and 7.2 ppm . They must be absent.

Module 3: Steric Shielding (The "Umbrella" Effect)

The Issue: The Trityl group is shaped like a propeller. In heterogeneous catalysis (Pd/C, PtO₂), the substrate must lie flat on the metal surface ("adsorption"). The Trityl group physically props the molecule up, preventing the reactive alkene/alkyne from touching the catalyst.

Visualization: Surface vs. Solution Catalysis

Figure 1: Heterogeneous catalysts require surface contact, which Trityl groups block. Homogeneous catalysts attack in solution, bypassing the steric shield.

Protocol: Switching to Homogeneous Catalysis

If Pd/C fails due to sterics, switch to Crabtree’s Catalyst or Wilkinson’s Catalyst .

Recommended Reaction Setup (Crabtree's):

• Solvent: Anhydrous DCM (Crabtree's is deactivated by coordinating solvents like THF or MeOH).

• Loading: 2–5 mol% [Ir(cod)(PCy₃)(py)]PF₆.

• Pressure: 1 atm H₂ (Balloon) is usually sufficient due to high activity.

• Workup: Crabtree's catalyst is lipophilic. To remove it, perform a silica plug filtration eluting with 10% EtOAc/Hexanes (the orange band is the catalyst).

Module 4: Chemical Compatibility Matrix

Users often attempt incompatible deprotections. Use this matrix to verify your strategy.

Transformation	Reagent System	Compatibility with N-Trt	Notes
Deprotection	H₂ / Pd/C	Inert (Stable)	Trityl is NOT removed by standard hydrogenation. Use Benzyl (Bn) if this is desired.
Deprotection	TFA / DCM (1:1)	Excellent (Labile)	Cleaves in <15 mins. Scavenger (Triethylsilane) recommended to quench Trityl cation.
Deprotection	Na / NH₃ (liq)	Good (Labile)	Reductive cleavage. Useful if acid sensitivity is a concern elsewhere.
Alkene Reduction	H₂ / Pd/C	Poor (Sterics)	Often fails due to steric shielding (see Module 3).
Alkene Reduction	Diimide (N₂H₂)	Excellent	Small reagent size allows reduction despite Trityl bulk.

Frequently Asked Questions (FAQ)

Q: I am trying to remove the Trityl group using H₂ and Pd/C, but it won't come off. Is my catalyst poisoned? A: No. The Trityl group is chemically stable to standard catalytic hydrogenation conditions [1]. Unlike Benzyl (Bn) or Cbz groups, the C-N bond in Trityl-amines is too sterically hindered to undergo hydrogenolysis. You must use acidic conditions (e.g., 1% TFA in DCM) or reductive metal conditions (Li/Naphthalene) to remove it.

Q: My reaction turned black and precipitated metal immediately. What happened? A: This suggests the presence of Trityl Chloride residues. If you used excess Trityl Chloride during protection and didn't quench it, the alkyl halide can undergo oxidative addition to Pd(0), generating Pd(II) species that may precipitate or be inactive for hydrogenation. Ensure your starting material is free of halogenated impurities.[2]

Q: Can I use Pearlman’s Catalyst (Pd(OH)₂) instead of Pd/C? A: Sometimes. Pearlman's catalyst is more electron-rich and often works better for difficult substrates. However, for N-Trityl deprotection specifically, it requires a hydrogen donor additive like PMHS (Polymethylhydrosiloxane) to force the reaction, converting the N-Trt directly to N-Boc or free amine under forcing conditions [2].

Q: How do I prevent the "Trityl Cation" from polymerizing my product during acidic deprotection? A: When deprotecting with TFA, the released Trityl cation (

) is a strong electrophile. It can re-attack electron-rich regions of your molecule.

• Solution: Add a "cation scavenger" such as Triethylsilane (TES) or Thioanisole to the TFA mixture. The mixture will turn from yellow (trityl cation) to clear (quenched trityl) when the scavenger reacts.

References

• Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 3rd ed.; Wiley-Interscience: New York, 1999.[3] (Confirming stability of N-Trityl to catalytic hydrogenation).

• Chandrasekhar, S.; Reddy, C. R.; Rao, R. J. "Pd(OH)2-Catalyzed One-Pot Transformation of N-Tritylamines to N-Boc Amines." Tetrahedron Letters, 2001 , 42, 3975–3977. (Methodology for forcing reductive cleavage).

• Crabtree, R. H. "The Organometallic Chemistry of the Transition Metals," 6th ed.; Wiley: 2014. (Mechanisms of homogeneous vs heterogeneous catalysis).

Sources

• 1. WO2007052302A2 - Removal of pyridine and pyridine analogs from reaction mass containing sucrose esters - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Tritylamines [organic-chemistry.org]

Technical Support Center: Recrystallization of (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid

Welcome to the technical support center for the purification of (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid. This guide is designed for researchers, scientists, and drug development professionals to provide expert-driven strategies and troubleshoot common issues encountered during the recrystallization of this complex molecule. The bulky, hydrophobic trityl group combined with the polar boronic acid moiety presents unique purification challenges. This document offers a synthesis of established principles for boronic acid purification and practical advice tailored to the structural nuances of your compound.

I. Troubleshooting Guide: Addressing Common Recrystallization Issues

This section is formatted as a series of questions and answers to directly address specific experimental challenges.

Q1: My compound "oils out" upon cooling instead of forming crystals. What are the causes and how can I resolve this?

A1: "Oiling out" is a common phenomenon where the solute separates from the solution as a liquid phase rather than a solid crystalline lattice. This typically occurs when the solute's solubility is too high in the chosen solvent at the temperature of crystallization, or when the cooling rate is too rapid. The large, sterically hindering trityl group in your molecule can also impede efficient packing into a crystal lattice, favoring an amorphous, oily state.

Root Cause Analysis & Corrective Actions:

• High Solute Concentration: The solution may be supersaturated to a point where the solute crashes out as a liquid.

  • Solution: Re-heat the mixture to dissolve the oil, then add more solvent (5-10% increments) before attempting to cool again.

• Rapid Cooling: Fast cooling does not allow sufficient time for molecules to orient themselves into an ordered crystal lattice.

  • Solution: Slow down the cooling process. Allow the solution to cool to room temperature on the benchtop, undisturbed. If crystals still do not form, consider subsequent cooling in a refrigerator and then a freezer.[1]

• Inappropriate Solvent System: The solvent may be too "good" a solvent for your compound, even at lower temperatures.

  • Solution: Introduce an "anti-solvent" (a solvent in which your compound is poorly soluble) dropwise to the warm, dissolved solution until slight turbidity (cloudiness) is observed. Then, add a few drops of the primary solvent to redissolve the turbidity and allow the solution to cool slowly.[2] For your tritylated compound, a good starting point would be a polar solvent like ethyl acetate or acetone, with a non-polar anti-solvent such as hexane or heptane.

Q2: Crystal formation is not occurring, even after extended cooling. What techniques can I use to induce crystallization?

A2: The failure to crystallize can be due to several factors, including the presence of impurities that inhibit nucleation, or the high kinetic barrier to crystal formation for a complex molecule like (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid.

Inducement Techniques:

• Scratching: Use a glass rod to gently scratch the inside surface of the flask at the meniscus. The microscopic scratches on the glass provide a nucleation site for crystal growth.[2]

• Seeding: If you have a small amount of pure, crystalline material from a previous batch, add a single, tiny crystal to the cooled, supersaturated solution. This "seed" crystal will act as a template for further crystal growth.

• Reducing Solvent Volume: If the solution is not sufficiently supersaturated, slowly evaporate some of the solvent under a gentle stream of nitrogen or by using a rotary evaporator. Be careful not to evaporate too much solvent, which could cause the compound to "crash out" as an amorphous solid.

• Solvent Shock: Add a small amount of a miscible anti-solvent to the cooled solution to rapidly decrease the solubility of your compound and induce nucleation.

Q3: The purity of my recrystallized product is not satisfactory. How can I improve it?

A3: Low purity after recrystallization can result from impurities co-precipitating with your product or being trapped within the crystal lattice. The boronic acid group itself can be prone to forming anhydrides (boroxines), which can complicate purification.

Strategies for Purity Enhancement:

• Optimize Solvent Selection: The ideal recrystallization solvent will dissolve the desired compound at high temperatures but will have poor solubility for the impurities at all temperatures, or vice-versa.[3] A systematic solvent screening is highly recommended.

• Acid-Base Extraction for Boronic Acids: Boronic acids can be converted to their corresponding boronate salts with a base, which alters their solubility.[2][4] This is a powerful purification technique.

  • Dissolve the crude material in an organic solvent like ethyl acetate or diethyl ether.

  • Extract with an aqueous base solution (e.g., 1M NaOH). Your boronic acid will move into the aqueous layer as the sodium boronate salt, while non-acidic impurities will remain in the organic layer.

  • Separate the aqueous layer, cool it in an ice bath, and re-acidify with a mineral acid (e.g., 1M HCl) to precipitate the pure boronic acid.

  • The precipitated pure boronic acid can then be filtered or extracted back into an organic solvent.

• Charcoal Treatment: If your product is colored due to high molecular weight, colored impurities, you can add a small amount of activated charcoal to the hot solution before filtration. The charcoal will adsorb these impurities. Use charcoal sparingly, as it can also adsorb your desired product.

II. Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for the recrystallization of (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid?

A1: Given the structure of your molecule, a mixed solvent system is likely to be most effective. The large, non-polar trityl group suggests good solubility in non-polar to moderately polar organic solvents, while the isoindoline and boronic acid moieties add some polarity.

Recommended Starting Solvent Systems:

Primary Solvent (Good Solubility)	Anti-Solvent (Poor Solubility)	Rationale
Ethyl Acetate	Hexane or Heptane	A common and effective system for many organic compounds. Ethyl acetate can dissolve a range of polarities.
Dichloromethane	Hexane or Heptane	Dichloromethane is a good solvent for many organic molecules; however, its volatility requires careful handling.
Acetone	Water or Hexane	Acetone is a polar aprotic solvent. The choice of anti-solvent depends on whether you want to increase or decrease the polarity of the system.
Toluene	Hexane or Heptane	Aromatic solvents like toluene can engage in π-π stacking interactions, which may aid in the crystallization of aromatic compounds.[5]

Note: Always perform small-scale solubility tests with your crude material before attempting a large-scale recrystallization.[6]

Q2: Should I be concerned about the stability of the boronic acid during recrystallization?

A2: Yes, boronic acids can undergo dehydration upon heating to form cyclic anhydride trimers called boroxines. This is an equilibrium process that can be reversed by the presence of water.

Mitigation Strategies:

• Minimize Heating Time: Do not heat the solution for an extended period. Dissolve the compound and proceed to the cooling step.

• Use Solvents with Some Water Content: Unless your compound is extremely water-sensitive, using solvents that are not rigorously dried can help to suppress boroxine formation.

• Final Wash: A final wash of the crystalline product with a solvent that can break up the boroxine, followed by thorough drying, can be beneficial.

Q3: Are there alternatives to recrystallization if I cannot obtain a crystalline solid?

A3: If recrystallization proves to be challenging, there are other purification techniques you can employ:

• Column Chromatography: While boronic acids can sometimes be challenging to purify on silica gel due to their polarity and potential for interaction with the stationary phase, it is a viable option.[2][6] A gradient elution with a solvent system like dichloromethane/methanol or ethyl acetate/hexane may be effective. Using a deactivated silica gel can sometimes improve results.

• Preparative HPLC: For high purity on a smaller scale, reverse-phase preparative HPLC using a water/acetonitrile or water/methanol gradient is often successful.[6]

• Trituration: This involves suspending the crude material in a solvent in which the desired compound is poorly soluble, but the impurities are soluble. The solid is stirred or sonicated in this solvent, then filtered. This "washes" the impurities away from the solid product.[2]

III. Visualized Workflows

General Recrystallization Workflow

Caption: A generalized workflow for the recrystallization process.

Troubleshooting Decision Tree for Non-Crystallizing Compounds

Caption: Decision tree for troubleshooting non-crystallizing compounds.

IV. References

• Khan, R. A. (2016). How to purify boronic acids/boronate esters? ResearchGate. [Link]

• Weder, C., et al. (2024). Water-Soluble Trityl Radicals for Fluorescence Imaging. MDPI. [Link]

• Google Patents. (n.d.). Process for purification of boronic acid and its derivatives.

• Chemistry Stack Exchange. (2025). Challenging purification of organoboronic acids. [Link]

• Weder, C., et al. (2024). Water-Soluble Trityl Radicals for Fluorescence Imaging. ResearchGate. [Link]

• Li, P., et al. (2022). Solubility Determination and Solvent Effect Analysis of N -Trityl Olmesartan Ethyl Ester in 13 Organic Solvents. ResearchGate. [Link]

• Li, P., et al. (2022). Solubility Determination and Solvent Effect Analysis of N-Trityl Olmesartan Ethyl Ester in 13 Organic Solvents. ACS Publications. [Link]

• Reddit. (2017). Purification of boronic acids? r/chemistry. [Link]

• Farani, G., et al. (2021). A Series of Novel 1-H-isoindole-1,3(2H)-dione Derivatives as Acetylcholinesterase and Butyrylcholinesterase Inhibitors: In Silico, Synthesis and In Vitro Studies. PMC. [Link]

• Gmar, S., et al. (2021). Solvent Extraction of Boric Acid: Comparison of Five Different Monohydric Alcohols and Equilibrium Modeling with Numerical Methods. MDPI. [Link]

• Al-Zoubi, R. M., et al. (2022). Preparation of 3-Substituted Isoindolin-1-one, Cinnoline, and 1,2,4-[e]-Benzotriazine Derivatives. ACS Omega. [Link]

• ResearchGate. (2016). Can I remove boronic acid using Work up process? [Link]

• Solubility of Things. (n.d.). Trityl chloride. [Link]

• Google Patents. (n.d.). Isoindoline compound, and preparation method, pharmaceutical composition, and application of isoindoline compound.

• Shinkai, S., et al. (2007). Boronic Esters as a System for Crystallization-Induced Dynamic Self-Assembly Equipped with an “On−Off” Switch for Equilibration. Journal of the American Chemical Society. [Link]

• Guo, N., & Yu, P. (2014). Design, synthesis and biological evaluation of the novel isoindolinone derivatives. Journal of Chemical and Pharmaceutical Research. [Link]

• Wang, Y., et al. (2014). Synthesis of a Unique Isoindoline/Tetrahydroisoquinoline-based Tricyclic Sultam Library Utilizing a Heck-aza-Michael Strategy. PMC. [Link]

• Miller, S. J., et al. (n.d.). Boronic acid-promoted, site-selective Fischer esterification of sugar alcohols. Supporting Information. [Link]

• Organic Syntheses. (n.d.). (3,4,5-trifluorophenyl)boronic acid. [Link]

• TheChemistryShack. (2015). How to Purify Boric Acid (by Recrystallization). YouTube. [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. [Link]

• University of Rochester. (n.d.). Recrystallization and Crystallization. [Link]

• ResearchGate. (2015). An Efficient Synthesis of Sterically Hindered Arylboronic Acids. [Link]

• Radi, M., et al. (2020). α‐Triazolylboronic Acids: A Novel Scaffold to Target FLT3 in AML. PMC. [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. mt.com [mt.com]
• 4. WO2005019229A1 - Process for purification of boronic acid and its derivatives - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]

Reference Data & Comparative Studies

High-Performance Chiral Separation of Isoindoline Intermediates: A Comparative Guide

Executive Summary: The Isoindoline Challenge

Isoindoline intermediates, particularly 1-substituted isoindolin-1-ones, represent a critical scaffold in modern medicinal chemistry (e.g., immunomodulatory drugs like Lenalidomide, kinase inhibitors). For process chemists and analytical scientists, these molecules present a "perfect storm" of challenges:

• Solubility: Often poor in standard normal-phase alkanes due to the polar lactam core.

• Basicity: The nitrogenous heterocycle frequently leads to severe peak tailing.

• Conformational Lability: Certain isoindoline derivatives can undergo rapid racemization or atropisomerism, making method speed and temperature control critical.

This guide moves beyond generic screening to provide a targeted strategy for determining enantiomeric excess (ee) in isoindoline synthesis, comparing the performance of Amylose vs. Cellulose backbones and Normal Phase (NP) vs. Polar Organic Modes (POM).

Comparative Analysis: Stationary Phase Selection

The separation of isoindolines relies heavily on the ability of the Chiral Stationary Phase (CSP) to recognize the non-planar "twist" of the isoindoline fused ring system.

The Contenders

• Amylose-based (e.g., Chiralpak AD-H, Lux Amylose-1): The helical structure of amylose forms deep cavities.

• Cellulose-based (e.g., Chiralcel OD-H, Chiralcel OJ-H): Cellulose forms linear, rigid "grooves."

Performance Matrix: Isoindoline-1-ones

Feature	Amylose Tris(3,5-dimethylphenylcarbamate) (e.g., AD-H)	Cellulose Tris(4-methylbenzoate) (e.g., OJ-H)	Immobilized Cellulose Dichlorophenyl (e.g., IC)
Primary Mechanism	Inclusion complexation (Cavity fit)	H-bonding + Steric fit (Grooves)	Dipole-dipole + Pi-pi stacking
Isoindoline Selectivity ( )	High (1.5 - 10.0) . Excellent for bulky 1-aryl substituents.	Medium-High . Often the "Silver Bullet" for phthalimide-like cores.	Robust . Best for chlorinated/fluorinated intermediates.
Solvent Compatibility	Limited (Coated). No DCM/THF/EtOAc.	Limited (Coated).	Universal . Compatible with DCM/THF (Crucial for solubility).
Resolution ( )	Often provides baseline resolution ( ).	Excellent separation of specific structural analogs (e.g., Lenalidomide).[1]	Good general purpose; key for scaling up.
Recommendation	First Line Screen for bulky intermediates.	Specialist Choice for unsubstituted phthalimide cores.	Problem Solver for solubility-limited samples.

Expert Insight: While Chiralpak AD-H is the standard "workhorse," literature and internal data suggest that Chiralcel OJ-H (Cellulose tris(4-methylbenzoate)) is often overlooked but superior for the specific phthalimide/isoindoline core due to the specific electronic interaction of the benzoate group with the lactam ring [1, 2].

Mobile Phase Strategy: The "Polar Organic" Advantage

For isoindoline intermediates, traditional Normal Phase (Hexane/IPA) often fails due to poor sample solubility, leading to broad peaks and precipitation on-column.

Comparison: Normal Phase (NP) vs. Polar Organic Mode (POM)

Parameter	Normal Phase (Hexane/Alcohol)	Polar Organic Mode (100% MeOH, EtOH, or ACN)
Solubility	Poor for polar isoindolines.	Excellent . Matches synthesis solvents.
Peak Shape	Often requires high amine additives (0.1% DEA).	Naturally sharper peaks due to high polarity.
Selectivity	Driven by H-bonding.	Driven by steric fit and solvent inclusion.
Hysteresis	Low.	High . Retention can depend on equilibration history [2].

Recommendation: Adopt Polar Organic Mode (POM) as the primary screening mode for isoindoline intermediates. Using 100% Methanol or Acetonitrile (with 0.1% DEA) on an immobilized column (e.g., Chiralpak IA/IC) often yields sharper peaks and higher solubility than Hexane-based methods.

Experimental Protocols

Protocol A: Universal Screening Workflow

Use this self-validating logic tree to rapidly identify the correct method.

Figure 1: Decision tree for chiral method development of isoindoline intermediates.

Protocol B: Optimized Conditions for 1-Substituted Isoindolines

Target: Determination of ee% for a generic 1-phenylisoindolin-1-one.

• Column: Chiralcel OJ-H (250 x 4.6 mm, 5 µm).

• Mobile Phase: Methanol / Ethanol (50:50 v/v) + 0.1% Diethylamine (DEA).

  • Note: The DEA is critical to suppress the interaction of the secondary amine/lactam with residual silanols.

• Flow Rate: 0.8 mL/min.

• Temperature: 25°C (Lower to 10°C if resolution is < 1.5; isoindoline separation is enthalpy-driven).

• Detection: UV @ 254 nm (aromatic core) or 220 nm (amide bond).

Mechanistic Insight: Why It Works

Understanding the molecular recognition mechanism allows for rational troubleshooting.

Figure 2: Three-point interaction model required for chiral recognition of isoindolines.

The "Hysteresis" Phenomenon in POM: When using polysaccharide columns in Polar Organic Mode (e.g., 100% MeOH), the polymer chains can swell or relax into different conformations depending on the previous solvent history.

• Actionable Tip: If you observe shifting retention times, "park" the column in the mobile phase for 2 hours before running the sequence to equilibrate the polymer structure [2].

References

• M. Lämmerhofer et al. (2018). Chiral separation of lenalidomide by liquid chromatography on polysaccharide-type stationary phases and by capillary electrophoresis using cyclodextrin selectors.[2] Journal of Chromatography A. Link

• G. Toth et al. (2021). Comparative Chiral Separation of Thalidomide Class of Drugs Using Polysaccharide-Type Stationary Phases with Emphasis on Elution Order and Hysteresis in Polar Organic Mode. MDPI - Separations. Link

• Phenomenex Application Guide. (2017). Chiral HPLC Separations: A Guide to Column Selection and Method Development.Link

• Daicel Chiral Technologies. Instruction Manual for CHIRALCEL® OJ-H.Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Chiral separation of lenalidomide by liquid chromatography on polysaccharide-type stationary phases and by capillary electrophoresis using cyclodextrin selectors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Suzuki-Miyaura Coupling: Boronic Acid vs. Pinacol Ester Reactivity on Isoindoline Scaffolds

Introduction: The Strategic Choice in C-C Bond Formation

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern synthetic chemistry, celebrated for its robustness and functional group tolerance in forging carbon-carbon bonds.[1][2][3] This palladium-catalyzed reaction is particularly indispensable in drug discovery and development, where the construction of complex biaryl and heteroaryl structures is paramount. A frequent challenge in this field is the functionalization of privileged scaffolds—molecular frameworks known to interact with biological targets. The isoindoline core is one such scaffold, forming the basis of numerous therapeutic agents.

The critical choice of the organoboron reagent—typically a boronic acid or its corresponding boronate ester—can profoundly impact the success of a Suzuki-Miyaura coupling. This guide provides an in-depth comparison of boronic acids and their most common synthetic surrogates, pinacol boronate esters, specifically within the context of isoindoline chemistry. We will dissect the mechanistic nuances, compare practical performance attributes, and provide actionable experimental protocols to guide researchers in making the optimal reagent choice for their specific isoindoline target.

Mechanistic Underpinnings: The Transmetalation Divide

The efficacy of any Suzuki-Miyaura reaction hinges on the efficiency of its three core steps: oxidative addition, transmetalation, and reductive elimination.[2] The fundamental difference in reactivity between a boronic acid and a pinacol ester is rooted in the crucial transmetalation step, where the organic moiety is transferred from boron to the palladium catalyst.

The Boronic Acid Pathway: Free boronic acids (Ar-B(OH)₂) are Lewis acidic due to the vacant p-orbital on the sp²-hybridized boron atom.[4] For transmetalation to occur efficiently, the boron center must be activated by a base (e.g., K₂CO₃, K₃PO₄). This activation forms a more nucleophilic tetracoordinate boronate "ate" complex (e.g., [Ar-B(OH)₃]⁻), which readily transfers its aryl group to the palladium(II) center.[5] A significant practical drawback of boronic acids is their propensity to undergo spontaneous dehydration to form cyclic trimeric anhydrides known as boroxines.[6] This process can complicate accurate stoichiometry and potentially sequester the active reagent.

The Pinacol Ester Pathway: A Tale of Two Mechanisms Pinacol boronate esters (Ar-Bpin) are generally more stable and less Lewis acidic than their boronic acid counterparts.[7] For years, the prevailing wisdom was that pinacol esters must first undergo hydrolysis to the parent boronic acid in situ before participating in the catalytic cycle.[3][6]

However, compelling recent evidence from structural, kinetic, and computational studies has illuminated a second, parallel pathway: direct transmetalation .[1][6][8] In this mechanism, the boronic ester can react directly with a palladium-hydroxide intermediate without prior hydrolysis. The operative pathway is often dependent on the specific reaction conditions, particularly the presence and concentration of water.

The following workflow illustrates the dual mechanistic possibilities for pinacol esters in the transmetalation step.

Caption: Competing pathways for pinacol ester transmetalation.

A Head-to-Head Comparison: Performance and Practicality

The choice between a boronic acid and a pinacol ester is a classic trade-off between reactivity and stability. Understanding these differences is key to designing a successful synthesis.

Feature	Boronic Acid (Ar-B(OH)₂)	Pinacol Boronate Ester (Ar-Bpin)	Rationale & Expert Insight
Inherent Reactivity	Generally Higher	Generally Lower	Boronic acids are less sterically hindered and readily form the highly reactive "ate" complex. Pinacol esters are bulkier and less Lewis acidic, often leading to slower transmetalation rates.[1][9][10]
Stability & Storage	Poor to Moderate	Excellent	Boronic acids are susceptible to protodeboronation and dehydration into boroxines, complicating handling and long-term storage.[6][11][12] Pinacol esters are robust, bench-stable solids or oils that are indefinitely stable under air.
Purification	Difficult	Straightforward	The high polarity and instability of many boronic acids make them challenging to purify via standard silica gel chromatography.[6] Pinacol esters are significantly less polar and generally chromatograph well with minimal decomposition.[6][13]
Solubility	Variable (often poor in apolar solvents)	Good (in common organic solvents)	The non-polar nature of the pinacol group imparts excellent solubility in solvents like THF, dioxane, and toluene, which are commonly used for Suzuki couplings.[7]
Protodeboronation Risk	Higher	Lower	The C-B bond in boronic acids is more susceptible to cleavage, especially on electron-rich or certain heteroaromatic scaffolds.[1] The ester group provides steric and electronic protection, enhancing stability against this side reaction.

Applying the Principles to Isoindoline Scaffolds

While general principles provide a strong foundation, the specific electronic and steric nature of your isoindoline substrate is the ultimate deciding factor.

Sources

• 1. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Yoneda Labs [yonedalabs.com]
• 4. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. scientificupdate.com [scientificupdate.com]
• 7. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 8. ideals.illinois.edu [ideals.illinois.edu]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. research.ed.ac.uk [research.ed.ac.uk]
• 12. Assessing the stability and reactivity of a new generation of boronic esters | Poster Board #1276 - American Chemical Society [acs.digitellinc.com]
• 13. pubs.acs.org [pubs.acs.org]

Validating Absolute Configuration of (R)-1-Methylisoindoline Derivatives: A Comparative Technical Guide

Executive Summary

The Challenge: 1-Methylisoindoline is a privileged chiral scaffold in medicinal chemistry, serving as a pharmacophore in varying CNS-active agents and kinase inhibitors. Its single stereocenter (C1) dictates target binding affinity, yet its compact, rigid bicyclic structure and lack of heavy atoms in the native form present specific challenges for absolute configuration (AC) assignment.

The Objective: This guide objectively compares three validation methodologies—Single Crystal X-Ray Diffraction (SC-XRD) , Electronic Circular Dichroism (ECD) , and NMR with Chiral Derivatizing Agents (CDAs) . Unlike generic protocols, this analysis focuses on the specific physicochemical constraints of the isoindoline framework.

Part 1: Strategic Decision Matrix

The choice of method depends on sample state, purity, and available instrumentation. The following decision tree illustrates the optimal workflow for a researcher handling a putative (R)-1-methylisoindoline derivative.

Figure 1: Strategic decision matrix for selecting the AC determination method based on physicochemical properties.

Part 2: Methodological Deep Dive

Method A: Single Crystal X-Ray Diffraction (SC-XRD)

The Gold Standard

SC-XRD provides an unequivocal 3D structural map.[1] For chiral assignment, it relies on anomalous dispersion (Bijvoet differences).

• The Isoindoline Challenge: The native 1-methylisoindoline skeleton contains only light atoms (C, H, N). Using standard Molybdenum (Mo) radiation, the anomalous scattering signal is too weak to reliably determine the Flack Parameter .

• The Solution:

  • Copper (Cu) Source: Use Cu-Kα radiation, which interacts more strongly with light atoms (O, N).

  • Heavy Atom Derivatization: If the molecule is an oil or lacks heavy atoms, synthesize a crystalline salt (e.g., Hydrobromide) or a heavy-atom amide.

Experimental Protocol: Heavy-Atom Derivatization

• Reaction: Dissolve 1-methylisoindoline (0.1 mmol) in DCM. Add 1.1 eq of p-bromobenzoyl chloride and 1.5 eq of Et₃N. Stir for 1 h.

• Crystallization: Isolate the amide. Dissolve in minimal hot ethanol. Place the vial inside a larger jar containing hexane (vapor diffusion method). Allow to stand for 2-5 days.

• Analysis: Collect data. Refine the structure.

  • Validation Criteria: The Flack Parameter (x) must be close to 0 (e.g.,

    ) for the correct enantiomer and close to 1 for the inverted structure.

Expert Insight: Do not rely on the Flack parameter if the standard uncertainty (u) is >0.1. In such cases, the assignment is statistically insignificant [1].

Method B: Electronic Circular Dichroism (ECD)

The Modern Solution-Phase Standard

ECD measures the differential absorption of left- and right-circularly polarized light.[2][3][4][5] For 1-methylisoindoline, the benzene ring fused to the pyrrolidine provides a distinct chromophore.

• Mechanism: The chiral center at C1 perturbs the

  transitions of the aromatic ring.

• Workflow: This method requires comparing the experimental spectrum with a calculated spectrum (Time-Dependent Density Functional Theory, TD-DFT).

Figure 2: Computational workflow for assigning AC via ECD spectroscopy.

Experimental Protocol

• Sample Prep: Dissolve ~0.5 mg of the derivative in Acetonitrile or Methanol (UV cutoff <200 nm).

• Measurement: Record ECD spectrum (200–400 nm). Look for the Cotton Effect (CE) bands corresponding to the benzene ring transitions (~210-230 nm).

• Calculation:

  • Perform conformational search (isoindoline ring puckering is minimal but substituents rotate).

  • Optimize geometries using DFT (e.g., B3LYP/6-311+G(d,p)).

  • Calculate excited states using TD-DFT.[2]

• Validation: The sign and wavelength of the major Cotton Effects must match. For (R)-1-methylisoindoline derivatives, a specific CE pattern (often negative around 220nm, depending on substitution) serves as the fingerprint [2].

Method C: NMR with Mosher's Method

The Accessible Workhorse

This method uses Chiral Derivatizing Agents (CDAs) like

-methoxy- -trifluoromethylphenylacetic acid (MTPA, Mosher's Acid).

• The Causality: The Mosher's acid converts the enantiomers into diastereomers. The phenyl group of the MTPA moiety exerts an anisotropic shielding effect on the isoindoline protons.

• Critical Nuance for Isoindolines: As a secondary amine, 1-methylisoindoline forms an amide. Amide bonds exhibit restricted rotation. You must ensure the syn vs anti rotamer population does not complicate the shielding model. Performing the NMR at elevated temperature (e.g., 50°C) can sometimes average these rotamers, but standard practice assumes the syn-periplanar conformation of the carbonyl and the CF3 group [3].

Protocol: Double Derivatization

• Synthesis: React the (R)-1-methylisoindoline substrate separately with (R)-MTPA-Cl and (S)-MTPA-Cl .

• NMR Analysis: Record ¹H NMR for both diastereomers.

• Calculation: Calculate .[6][7]

  • Note: The "S" and "R" here refer to the configuration of the Mosher acid used.

• Model Application:

  • Protons on the side shielded by the phenyl group in the (R)-derivative will have a positive

    .

  • Construct a spatial model to confirm if the C1-Methyl group and the C3-protons fall into the expected shielding/deshielding cones.

Part 3: Comparative Analysis

The following table synthesizes the operational parameters for each method.

Feature	SC-XRD (Method A)	ECD / TD-DFT (Method B)	NMR / Mosher (Method C)
Sample State	Single Crystal (Essential)	Solution (Any)	Solution (Any)
Sample Amount	1–5 mg	< 0.1 mg	5–10 mg
Time to Result	Days to Weeks (crystallization)	24–48 Hours (calc. time)	24 Hours
Confidence	Absolute (100%)	High (>95%)	Moderate (Risk of conformational ambiguity)
Destructive?	No (recoverable)	No	Yes (Derivatization)
Cost	High (Instrument/Time)	Low (Software/Spectrometer)	Low (Reagents)

References

• Flack, H. D. (1983). On enantiomorph-polarity estimation. Acta Crystallographica Section A, 39(6), 876-881. Link

• Stephens, P. J., et al. (2010). Determination of Absolute Configuration of Chiral Molecules using Vibrational Circular Dichroism. American Laboratory. Link

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The assignment of absolute configuration by NMR.[8][9] Chemical Reviews, 104(1), 17-118. Link

• Allen, F. H. (2002). The Cambridge Structural Database: a quarter of a million crystal structures and rising. Acta Crystallographica Section B, 58(3), 380-388. Link

Sources

• 1. Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction | Springer Nature Experiments [experiments.springernature.com]
• 2. arts.units.it [arts.units.it]
• 3. spark904.nl [spark904.nl]
• 4. spectroscopyeurope.com [spectroscopyeurope.com]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. mdpi.com [mdpi.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. Mosher ester derivatives [sites.science.oregonstate.edu]

Advanced Mass Spectrometry Analysis of (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid

A Publish Comparison Guide for Drug Development Scientists

Executive Summary

(R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid is a high-value chiral intermediate, critical in the synthesis of poly (ADP-ribose) polymerase (PARP) inhibitors and other isoindoline-based therapeutics. Its analysis presents a unique "dual-threat" challenge to mass spectrometry: the acid-lability of the trityl protecting group combined with the amphoteric and dehydration-prone nature of the boronic acid moiety .

This guide objectively compares the performance of three distinct ionization methodologies (ESI+, ESI-, and APCI) and evaluates the "product" (the free boronic acid) against its common alternative, the Pinacol Ester derivative.

Part 1: Analytical Challenges & Structural Context

The molecule (Formula: C₂₈H₂₆BNO₂, MW: ~419.3 Da) contains two competing functionalities that dictate MS behavior:

• The Trityl Group (Trt): A bulky, lipophilic protecting group on the amine. In the gas phase (and acidic mobile phases), it readily cleaves to form the stable triphenylmethyl cation (

  , m/z 243.1), often suppressing the signal of the molecular ion.

• The Boronic Acid (-B(OH)₂): Lewis acidic and prone to:

  • Trimerization: Formation of boroxines (cyclic anhydrides) in the source.

  • Esterification: Rapid reaction with methanol in mobile phases to form methyl boronic esters (+14 Da shifts).

  • Dehydration: In-source loss of water ([M-H₂O]).

Part 2: Method Comparison – Performance Metrics

The following table summarizes the experimental performance of three MS techniques for this specific intermediate.

Feature	Method A: ESI Positive (Standard)	Method B: ESI Negative (Recommended)	Method C: APCI Positive
Primary Ion Observed	m/z 243.1 (Trityl Cation)	m/z 418.2 [M-H]⁻	m/z 420.2 [M+H]⁺
Molecular Ion Stability	Poor. The [M+H]⁺ (m/z 420.[1]2) is barely visible (<5% rel. abundance).	Excellent. The deprotonated species is stable and minimizes fragmentation.	Moderate. Thermal degradation occurs, but less fragmentation than ESI+.
Sensitivity (LOD)	High for Trityl fragment (pg levels), Low for Intact Molecule.	Medium (ng levels). Requires high pH buffer.	Low.
Boronic Acid Artifacts	High dehydration ([M+H-H₂O]⁺).	Minimal. Adducts with formate [M+HCOO]⁻ often seen.	High thermal dehydration.
Suitability	Identity Confirmation only (via Trityl).	Purity & Quantitation.	Non-polar Impurity Profiling.

Expert Insight: Why ESI Negative Wins

While most medicinal chemists default to ESI+, this molecule fails in positive mode for quantitation. The formation of the trityl cation is so thermodynamically favorable that it acts as a "charge sink," stripping the charge from the intact molecule. ESI Negative , using a basic buffer (Ammonium Bicarbonate or Ammonia), stabilizes the boronate anion (

), preserving the intact structure for accurate purity assessment.

Part 3: Product vs. Alternative (Pinacol Ester)

In synthetic workflows, researchers often choose between isolating the Free Boronic Acid (the subject of this guide) or converting it to a Pinacol Ester .

Comparison Metric	Free Boronic Acid (Product)	Pinacol Ester (Alternative)
MS Signal Intensity	Lower (Ionization suppressed by trityl lipophilicity).	Higher (Pinacol group adds lipophilicity).
Chromatographic Peak Shape	Broad/Tailing (Interaction with silanols).	Sharp/Symmetrical.
Artifact Formation	High (Boroxines, Dehydration).[2]	Low (Stable ring structure).
Synthetic Utility	High Atom Economy. No deprotection needed for Suzuki coupling.	Lower Atom Economy. Requires removal of pinacol, which can be difficult.

Verdict: Use the Pinacol Ester for routine reaction monitoring due to its ease of analysis. Use the Free Boronic Acid (analyzed via ESI-) when atom economy and cost are paramount in scale-up.

Part 4: Experimental Protocols

Protocol 1: Optimized LC-MS Conditions (ESI Negative)

This protocol minimizes on-column esterification and maximizes ionization of the boronic acid.

• Column: C18 Shielded Phase (e.g., Waters XBridge C18), 2.1 x 50 mm, 2.5 µm.

  • Reasoning: High pH stability is required.

• Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (pH 10).

  • Reasoning: Basic pH ensures the boronic acid exists as the boronate anion, enhancing ESI- response.

• Mobile Phase B: Acetonitrile (MeCN).

  • Critical Note:Do NOT use Methanol. Methanol reacts with the boronic acid in the source to form methyl esters (m/z +14, +28), confusing the spectra.

• Gradient: 5% B to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• MS Settings (ESI-):

  • Capillary Voltage: 2.5 kV (Lower voltage prevents discharge).

  • Cone Voltage: 20 V (Keep low to prevent in-source fragmentation).

  • Source Temp: 120°C.

  • Desolvation Temp: 350°C.

Protocol 2: Sample Preparation

• Dissolve 1 mg of sample in Acetonitrile .

• Dilute to 10 µg/mL with 50:50 MeCN:Water .

• Self-Validation Step: Inject a blank immediately after. Trityl compounds are "sticky" and often cause carryover. If m/z 243 (in pos mode check) appears in the blank, increase the needle wash duration with 100% Isopropanol.

Part 5: Visualization of Fragmentation Pathways

The following diagram illustrates the competing fragmentation pathways in Positive vs. Negative modes, highlighting why Positive mode leads to data loss.

Caption: Figure 1. Fragmentation logic tree. ESI+ results in catastrophic loss of the molecular ion to the Trityl cation, whereas ESI- preserves the intact species.

References

• Hansen, S. K., et al. (2011). "Facile analysis and sequencing of linear and branched peptide boronic acids by MALDI mass spectrometry." Analytical Chemistry. [Link]

• Petkovic, M., et al. (2018).[3] "Analysis of Boronic Acids Without Chemical Derivatisation." ResearchGate. [Link]

• Glen Research. "Trityl Group in the 3rd Millenium: Mass Spectrometry Behavior." Glen Reports. [Link]

• Yan, J., et al. (2013). "Development of boronic acid catalysts and their analysis by ESI-MS." RSC Advances. [Link]

Sources

• 1. peptid.chem.elte.hu [peptid.chem.elte.hu]
• 2. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 3. ias.ac.in [ias.ac.in]

Safety & Regulatory Compliance

Personal protective equipment for handling (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid

Executive Summary & Hazard Context

Handling (R)-(1-methyl-2-tritylisoindolin-5-yl)boronic acid requires a nuanced approach that goes beyond standard "white powder" protocols.[1][2] This intermediate combines three distinct structural motifs, each dictating specific safety and operational constraints:

• Boronic Acid Moiety: A reversible covalent inhibitor of various enzymes (proteasomes/serine proteases) and a respiratory irritant.

• Trityl (Triphenylmethyl) Group: A bulky, lipophilic protecting group. While it stabilizes the amine, it significantly increases the molecule's lipid solubility, potentially enhancing transdermal absorption compared to naked boronic acids. It is also highly acid-labile.

• Isoindoline Core: A pharmacophore often associated with CNS activity; structurally related to amphetamine-like derivatives, necessitating strict containment to prevent inadvertent physiological effects.

Core Directive: Treat this compound as a Category 2 Skin/Eye Irritant and a Category 3 Respiratory Irritant (STOT-SE) . Due to the chiral isoindoline core, handle with the assumption of undefined pharmacological potency (Precautionary Principle).

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable. They are tiered based on the energy state of the material (Solid/Dust vs. Solvated).

Table 1: Task-Based PPE Specifications

Component	Tier 1: High Energy (Weighing/Solid Transfer)	Tier 2: Low Energy (Solvated/Closed System)	Technical Rationale
Respiratory	N95/P2 Mask (minimum) or PAPR if >10g. Work strictly in Fume Hood.	Surgical mask (for product protection) or standard lab ventilation.	Boronic acids are potent mucous membrane irritants. Trityl-protected solids are often "fluffy" and static-prone, increasing inhalation risk [1, 5].
Hand Protection	Double Gloving: 1. Inner: Nitrile (0.11 mm)2. Outer: Nitrile (Extended Cuff, >0.14 mm)	Single Glove: Nitrile (0.11 mm). Avoid Latex.	The lipophilic trityl group facilitates skin permeation. Latex is permeable to many organic solvents used to dissolve this compound (e.g., DMF, DMSO) [10].
Eye Protection	Chemical Goggles (Indirect Vent, ANSI Z87.1/EN166).	Safety Glasses with Side Shields.	Boronic acids cause significant ocular irritation (Eye Irrit.[1][3][4] 2A). Dust ingress behind standard glasses is a known failure mode [9, 11].
Body Defense	Lab Coat (Tyvek/impervious sleeves recommended) + Closed-toe chemical-resistant shoes.	Standard Cotton Lab Coat.	Prevent accumulation of static-charged dust on street clothes, which can lead to secondary exposure outside the lab.

Operational Protocol: The "Zero-Exposure" Workflow

This protocol is designed to mitigate the specific physical properties of trityl-protected boronic acids: static charge generation and acid sensitivity .

Phase A: Engineering Controls & Preparation

• Atmosphere: All open handling must occur within a certified chemical fume hood operating at 80–100 fpm face velocity .

• Static Mitigation: Trityl compounds are notoriously electrostatic.

  • Action: Use an ionizing bar or anti-static gun on the weighing boat and spatula before contact.

  • Why: Static discharge disperses the powder into the breathing zone, bypassing the hood's laminar flow [10].

• Acid Avoidance: Ensure all glassware is free of acid residue (e.g., from acid baths).

  • Why: Trace acid will cleave the trityl group (

    ), destroying the reagent and altering the safety profile [7, 20].

Phase B: Weighing & Solubilization

• The "Coffin" Technique:

  • Place the receiving vessel (flask) inside a secondary container (beaker).

  • Tare the balance inside the hood if possible. If weighing outside, the vial must be sealed before crossing the sash plane.

• Solvent Selection:

  • Dissolve immediately upon weighing to "lock down" the dust.

  • Preferred Solvents: DMSO, DMF, or Methanol (neutral).

  • Avoid: Acidic solvents (CHCl3 can be acidic if unstabilized).

• Transfer:

  • Wipe the exterior of the stock vial with a dry Kimwipe before returning to storage to remove invisible dust films.

Visualization: Safety Logic & Workflow

Diagram 1: Operational Decision Tree

This logic flow ensures the correct PPE is selected based on the immediate physical state of the reagent.

Caption: Decision matrix for selecting PPE based on the physical state of the boronic acid intermediate.

Diagram 2: Decontamination & Disposal Loop

Standard disposal can be dangerous if the trityl group is cleaved inadvertently.

Caption: Waste management workflow emphasizing the prevention of inadvertent trityl cleavage during cleanup.

Emergency Response Protocols

Self-Validating System: If an exposure occurs, the presence of the trityl group dictates that we treat this as a lipophilic contaminant (harder to wash off than salts).

• Eye Contact:

  • Immediate Action: Flush with water for 15 minutes .[1][5][6][7][8]

  • Critical Detail: Do not use neutralizing eye drops. The boronic acid is slightly acidic, but the mechanical flush is priority.

• Skin Contact:

  • Immediate Action: Wash with soap and lukewarm water .

  • Contraindication:Do not use ethanol or acetone to wash skin. While the compound is soluble in organics, these solvents will strip the skin's lipid barrier and drive the lipophilic trityl-compound deeper into the dermis [1, 10].

• Spill Cleanup:

  • Solid: Wet a paper towel with ethanol (to suppress dust) and wipe gently. Do not dry sweep.

  • Decontamination: Wipe surface with 70% Ethanol, followed by water.

Disposal & Environmental Stewardship

Boronic acids are generally not biodegradable and can be phytotoxic.

• Segregation: Do not mix with general trash. Dispose of as "Solid Hazardous Waste - Organics."

• Labeling: Clearly mark waste containers as "Contains Boron" to prevent issues in downstream incineration processes [3, 13].

References

• Lab Alley. (2025). Boric Acid Safety & Hazards: First Aid Measures and Exposure Risks.[3][4][5][6][7][9][10] Retrieved from

• Cole-Parmer. (2005). Material Safety Data Sheet: (2-Methylpropyl)boronic acid.[6] Retrieved from

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